erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside

• CAS: 412029-03-9

Core Science & Biosynthesis

Natural plant sources and occurrence of erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside

Natural Plant Sources and Isolation of erythro-Guaiacylglycerol β -Sinapyl Ether 7-O-Glucoside: A Comprehensive Technical Guide

Executive Summary

The exploration of plant-derived neolignans has become a focal point in pharmacognosy due to their profound structural diversity and therapeutic potential. Among these, erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (CAS: 412029-03-9) stands out as a highly specific, bioactive phenylpropanoid derivative. Characterized by its β -O-4' aryl ether linkage, this compound is a critical intermediate in lignin biosynthesis and a potent secondary metabolite.

This whitepaper provides an authoritative, in-depth technical analysis of its natural occurrence, biosynthetic pathways, and the rigorous chromatographic methodologies required for its isolation. Designed for drug development professionals and analytical chemists, this guide emphasizes the causality behind experimental workflows, ensuring that all described protocols function as self-validating systems.

Chemical Identity and Structural Significance

Lignans and neolignans are formed via the oxidative dimerization of cinnamic acid derivatives. The target compound is a neolignan glycoside featuring a guaiacylglycerol core linked to a sinapyl alcohol moiety via a β -O-4' ether bond. The presence of the 7-O-glucoside significantly enhances its hydrophilicity and bioavailability compared to its aglycone counterpart [1].

Crucially, the β -O-4' linkage introduces stereocenters at the C-7 and C-8 positions. The erythro diastereomer is distinguished from the threo form by the relative spatial arrangement of the hydroxyl groups, a structural nuance that dictates its binding affinity in biological assays and necessitates high-resolution separation techniques during isolation.

Table 1: Physicochemical and Structural Properties

Property	Value
Chemical Name	erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside
CAS Registry Number	412029-03-9
Molecular Formula	C 27​ H 36​ O 13​
Molecular Weight	568.57 g/mol
Structural Class	Phenylpropanoid / Neolignan Glycoside
Primary Linkage	β -O-4' aryl ether bond
Stereochemistry	erythro configuration
Primary Plant Source	Sambucus williamsii (Stems)

Natural Occurrence and Biosynthetic Pathway

The primary documented natural source of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside is the stems of Sambucus williamsii (Williams elder), a plant extensively utilized in traditional osteogenic and anti-inflammatory remedies [1][2].

In planta, this compound is synthesized via the phenylpropanoid pathway. The process begins with the deamination of L-phenylalanine, leading to the formation of monolignols (coniferyl and sinapyl alcohols). The critical step is the peroxidase/laccase-mediated radical cross-coupling of a guaiacylglycerol radical with sinapyl alcohol, specifically forming the β -O-4' linkage. Subsequent glycosylation by uridine diphosphate-dependent glycosyltransferases (UGTs) at the C-7 position yields the final water-soluble glycoside.

Figure 1: Biosynthetic pathway of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside.

Methodology: Extraction and Isolation Protocol

The isolation of highly polar lignan glycosides from complex woody matrices requires a meticulously designed, orthogonal purification strategy. The following step-by-step protocol details the causality behind each phase of the extraction, ensuring a self-validating system that minimizes degradation while maximizing yield and purity [3].

Step 1: Matrix Disruption and Primary Extraction

• Protocol: Dried stems of Sambucus williamsii are pulverized and subjected to reflux extraction using 70% aqueous ethanol (v/v) for 3 cycles of 2 hours each.

• Causality: The 70% ethanol concentration provides the optimal dielectric constant to penetrate the lignocellulosic matrix, effectively solubilizing both the moderately polar aglycone core and the highly polar 7-O-glucoside moiety, while leaving behind highly lipophilic waxes.

Step 2: Liquid-Liquid Partitioning

• Protocol: The ethanolic extract is concentrated in vacuo to remove ethanol, suspended in distilled water, and sequentially partitioned with Ethyl Acetate (EtOAc) and n-Butanol (n-BuOH).

• Causality: EtOAc removes non-polar aglycones, free sterols, and chlorophylls. The target compound, due to its glucoside moiety, partitions preferentially into the n-BuOH layer. This step acts as a self-validating polarity filter, isolating glycosylated phenolics from free sugars left in the aqueous phase.

Step 3: Macroporous Resin Enrichment

• Protocol: The n-BuOH fraction is loaded onto a D101 macroporous adsorption resin column. It is eluted with a step gradient of H 2​ O, followed by 10%, 30%, and 50% EtOH.

• Causality: D101 is a polystyrene-based resin. The aromatic rings of the neolignan interact with the resin via π−π stacking. Highly polar impurities (residual sugars) wash out in the H 2​ O and 10% EtOH fractions. The target compound consistently elutes in the 30-50% EtOH fraction, validating the enrichment process.

Step 4: Size-Exclusion and Hydrogen-Bonding Chromatography

• Protocol: The 30-50% EtOH fraction is subjected to Sephadex LH-20 column chromatography, eluting with an isocratic mixture of Methanol/H 2​ O (50:50).

• Causality: Sephadex LH-20 provides orthogonal separation based on molecular size and hydrogen bonding. Lignan glycosides elute later than larger polymeric tannins but earlier than highly hydroxylated small flavonoids, narrowing the fraction to neolignan glycosides.

Step 5: Preparative HPLC (Diastereomeric Resolution)

• Protocol: The enriched sub-fraction is purified using Preparative HPLC on an ODS (C18) column.

• Causality: Standard column chromatography cannot efficiently separate the erythro and threo diastereomers. High-resolution reverse-phase HPLC is mandatory to achieve >98% purity [4].

Figure 2: Step-by-step isolation workflow demonstrating the self-validating purification system.

Analytical Validation and Characterization

To validate the structural integrity and purity of the isolated erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside, a multi-modal analytical approach is required.

• Mass Spectrometry (ESI-MS): Validates the molecular weight. The compound typically exhibits a prominent pseudo-molecular ion peak at m/z 591 [M+Na] + in positive ion mode, confirming the molecular formula C 27​ H 36​ O 13​ .

• Nuclear Magnetic Resonance (NMR): 1H-NMR and 13C-NMR are critical for stereochemical assignment. The coupling constant ( J ) between the H-7 and H-8 protons on the propanoid side chain differentiates the erythro ( J≈4.0−5.0 Hz) from the threo ( J≈7.0−8.0 Hz) configuration. Furthermore, the anomeric proton of the glucoside moiety typically appears as a doublet with J≈7.5 Hz, confirming the β -configuration of the sugar linkage.

• HPLC Purity Analysis: The final purity is assessed using an analytical C18 column. The optimized gradient ensures baseline resolution from structurally analogous neolignans.

Table 2: Optimized Chromatographic Gradient for Analytical HPLC

Time (min)	Mobile Phase A (0.1% Formic Acid in H 2​ O)	Mobile Phase B (Acetonitrile)	Flow Rate (mL/min)
0.0	85%	15%	1.0
15.0	75%	25%	1.0
30.0	60%	40%	1.0
35.0	10%	90%	1.0
40.0	85%	15%	1.0

Pharmacological Relevance

The rigorous isolation of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside is driven by its pharmacological profile. Lignans extracted from Sambucus williamsii are heavily investigated for their osteogenic properties, specifically their ability to stimulate osteoblast proliferation and differentiation while inhibiting osteoclastogenesis. The 7-O-glucoside moiety not only improves the pharmacokinetic profile (solubility and absorption) compared to the aglycone but also acts as a specific ligand for cellular receptors involved in anti-inflammatory and antioxidant signaling cascades[2][4].

References

• BioCrick. "erythro-Guaiacylglycerol beta-sinapyl ether 7-O-glucoside." BioCrick BioTech. URL:[Link]

Protocols & Analytical Methods

HPLC method development for erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside quantification

Application Note: HPLC Method Development for the Quantification of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside

Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Professionals Document Type: Technical Protocol & Method Development Guide

Introduction & Chemical Profiling

erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (CAS: 412029-03-9) is a highly bioactive 8-O-4' neolignan glycoside isolated from medicinal plants such as Syringa velutina and Osmanthus ilicifolius [1]. Structurally, it consists of a guaiacylglycerol moiety linked to a sinapyl alcohol via a β -ether bond, with a polar β -D-glucopyranoside attached at the C-7 position.

In drug discovery, neolignan glycosides serve as critical markers for anti-inflammatory, antiviral, and pro-angiogenic activities [2]. However, quantifying this compound presents unique analytical challenges:

• Amphiphilic Nature: The polar sugar moiety and the hydrophobic aromatic aglycone require carefully balanced reversed-phase conditions.

• Phenolic Hydroxyls: Unsuppressed ionization of the phenolic groups leads to severe peak tailing.

• Stereoisomerism: The erythro configuration must be chromatographically resolved from potential threo diastereomers present in the plant matrix [3].

This application note provides a self-validating, step-by-step High-Performance Liquid Chromatography (HPLC) method development strategy, ensuring robust quantification from complex botanical matrices.

Scientific Rationale & Method Development Strategy

As an analytical scientist, method development is not merely trial and error; it is a causality-driven process based on the physicochemical properties of the analyte.

Column Selection

A high-density C18 reversed-phase column (e.g., 1.7 µm to 5 µm particle size) is selected. The end-capped octadecylsilane stationary phase provides the necessary hydrophobic interactions to retain the sinapyl and guaiacyl aromatic rings, while the high theoretical plate count ensures baseline resolution between the erythro and threo diastereomers.

Mobile Phase & pH Control

A binary gradient of Water (A) and Acetonitrile (B) is utilized. Crucially, 0.1% Formic Acid is added to both solvents.

• The Causality: The phenolic hydroxyl groups on the guaiacyl and sinapyl rings have pKa values around 9.5. However, in complex matrices, local pH shifts can cause partial ionization, leading to dual retention mechanisms (hydrophobic and ion-exchange with residual silanols) and broad, tailing peaks. Formic acid (pH ~2.7) forces these groups into a fully protonated, neutral state, ensuring sharp, symmetrical peaks and reproducible retention times [4].

Detection Wavelength

Photodiode Array (PDA) detection is set to 280 nm . This wavelength corresponds to the π→π∗ transitions of the substituted aromatic rings, offering maximum sensitivity for lignans while minimizing interference from non-aromatic matrix components (e.g., aliphatic saponins or sugars).

Caption: Causality-driven HPLC method development rationale for phenolic neolignan glycosides.

Experimental Protocols

Sample Preparation Workflow

To ensure a self-validating protocol, the extraction must efficiently isolate the glycoside while precipitating interfering proteins and highly lipophilic waxes.

Step-by-Step Extraction:

• Milling: Pulverize dried plant material (e.g., S. velutina leaves) to a fine powder (40-mesh).

• Ultrasonic Extraction: Weigh 1.0 g of powder into a 50 mL centrifuge tube. Add 20 mL of 70% aqueous Methanol. Sonicate at 25°C for 30 minutes.

• Centrifugation: Centrifuge at 8,000 rpm for 10 minutes. Collect the supernatant.

• Liquid-Liquid Partitioning (Optional but Recommended): Concentrate the supernatant under vacuum, suspend in water, and partition with n-Butanol (3 × 15 mL). The n-BuOH fraction selectively enriches neolignan glycosides [5].

• SPE Cleanup: Pass the reconstituted n-BuOH fraction through a pre-conditioned C18 Solid Phase Extraction (SPE) cartridge. Wash with 10% MeOH (discard) and elute with 60% MeOH (collect).

• Filtration: Filter the eluate through a 0.22 µm PTFE syringe filter directly into an HPLC vial.

Caption: Standardized sample preparation workflow for neolignan glycoside extraction.

HPLC Analytical Conditions

Table 1: Optimized Chromatographic Parameters

Parameter	Specification	Rationale
System	UHPLC/HPLC with PDA Detector	High-pressure tolerance for sub-2µm/5µm particles.
Column	C18 (2.1 × 100 mm, 1.7 µm) OR (4.6 × 250 mm, 5 µm)	Provides optimal hydrophobic retention and theoretical plates.
Mobile Phase A	Water + 0.1% Formic Acid (v/v)	Protonates phenolic -OH, prevents peak tailing.
Mobile Phase B	Acetonitrile + 0.1% Formic Acid (v/v)	Stronger elution strength than MeOH; lower backpressure.
Flow Rate	0.3 mL/min (UHPLC) or 1.0 mL/min (HPLC)	Balances run time with optimal van Deemter linear velocity.
Column Temp.	35 °C	Reduces solvent viscosity and improves mass transfer.
Injection Vol.	2 µL (UHPLC) / 10 µL (HPLC)	Prevents column overloading and peak broadening.
Detection	PDA at 280 nm (Extract 200-400 nm)	Captures aromatic π→π∗ transitions.

Table 2: Gradient Elution Profile

Time (min)	% Mobile Phase A (Water)	% Mobile Phase B (Acetonitrile)	Elution Phase
0.0	90	10	Equilibration & polar matrix elution
5.0	80	20	Initial gradient
15.0	60	40	Target Analyte Elution Window
20.0	10	90	Column wash (lipophilic removal)
25.0	10	90	Hold wash
25.1	90	10	Return to initial conditions
30.0	90	10	Re-equilibration

Method Validation & System Suitability

To ensure trustworthiness, the method must be validated according to ICH Q2(R1) guidelines. Below is a summary of representative validation data expected for this neolignan glycoside.

Table 3: Representative Method Validation Parameters

Parameter	Value / Acceptance Criteria	Significance
Linearity Range	1.0 – 100.0 µg/mL ( R2>0.999 )	Ensures accurate quantification across expected sample concentrations.
LOD (S/N = 3)	~0.05 µg/mL	Defines the absolute lowest detectable limit.
LOQ (S/N = 10)	~0.15 µg/mL	Defines the lowest limit for reliable quantification.
Precision (RSD)	Intra-day: < 1.5%, Inter-day: < 2.0%	Confirms instrument and method stability over time.
Recovery	95.0% – 102.0% (RSD < 3.0%)	Validates that the extraction protocol does not degrade or lose the analyte.
Peak Symmetry (As)	0.95 – 1.05	Validates the effectiveness of the formic acid modifier.

Troubleshooting Peak Splitting

If a closely eluting shoulder or split peak is observed at the retention time of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside, it is highly likely the threo-diastereomer[3].

• Corrective Action: Flatten the gradient slope between 10 and 20 minutes (e.g., change from 20 → 40% B to 25 → 35% B) or decrease the column temperature to 25 °C to enhance the stereochemical resolution.

References

• Extraction, Isolation, and Structural Elucidation of Lignans from Natural Resources. Natural Product Sciences. URL:[Link]

• Bioactive Lignan Glycosides in Stems of Marsh Rosemary (Rhododendron tomentosum): Non-Targeted Screening and Identification Using Two-Stage Analytical Strategy. Molecules (MDPI) / PubMed Central. URL:[Link]

• Two New Neolignans from Syringa velutina Kom. Molecules (MDPI) / PubMed Central. URL:[Link]

• Comprehensive Characterization of Lignans from Forsythia viridissima by UHPLC-ESI-QTOF-MS, and Their NO Inhibitory Effects on RAW 264.7 Cells. Molecules (MDPI). URL:[Link]

• Lignan Glycosides from Urena lobata. Molecules (MDPI). URL:[Link]

Isolation and purification protocol for erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside from plant extracts

Application Note: Isolation and Purification Protocol for erythro-Guaiacylglycerol β -Sinapyl Ether 7-O-Glucoside

Target Audience: Researchers, Phytochemists, and Drug Development Professionals Content Type: Advanced Technical Protocol & Application Guide

Introduction & Scientific Rationale

The extraction and isolation of highly specific neolignan glycosides from complex plant matrices is a critical bottleneck in natural product drug discovery. erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (CAS: 412029-03-9) is an 8-O-4' type neolignan glycoside predominantly isolated from the stems of Sambucus williamsii (Elderberry) [1] and the leaves of Osmanthus ilicifolius [2]. This compound is of significant pharmacological interest due to its potential anti-angiogenic, antioxidant, and antiviral properties.

The Causality of the Purification Strategy

Isolating this specific molecule presents a unique chromatographic challenge: it exists alongside its structurally identical threo diastereomer and a myriad of other structurally similar lignans. To achieve >98% purity, the workflow must exploit orthogonal separation mechanisms:

• Solvent Polarity: 60% Ethanol selectively extracts polar glycosides while precipitating highly lipophilic waxes.

• Macroporous Adsorption: Diaion D101 resin separates the target from primary metabolites (free sugars, salts) via van der Waals interactions.

• Size & π−π Interactions: Sephadex LH-20 excludes high-molecular-weight tannins and separates lignans based on aromatic ring adsorption.

• Hydrophobic Resolution: Preparative HPLC (Reversed-Phase) is the only reliable method to resolve the erythro and threo diastereomers, which possess nearly identical polarities but slight differences in their hydrophobic surface area.

Workflow Visualization

The following diagram outlines the self-validating, multi-dimensional chromatographic workflow required to isolate the target compound from raw botanical material.

Figure 1: Sequential isolation and purification workflow for erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside.

Step-by-Step Experimental Protocol

Phase 1: Extraction and Primary Enrichment

• Material Preparation: Pulverize 5.0 kg of dried Sambucus williamsii stems into a coarse powder to maximize the solvent contact area.

• Reflux Extraction: Suspend the powder in 50 L of 60% aqueous ethanol (v/v). Reflux at 80°C for 2 hours. Repeat this process three times. Combine the filtrates and concentrate in vacuo at 50°C to yield a crude extract syrup.

• Resin Fractionation (Diaion D101):

  • Suspend the crude extract in 2 L of distilled water and load it onto a pre-conditioned Diaion D101 macroporous resin column.

  • Wash Step: Elute with 5 column volumes (CV) of distilled water to remove highly polar, non-target metabolites (monosaccharides, oligosaccharides, and inorganic salts).

  • Elution Step: Elute with 5 CV of 60% ethanol. Collect this fraction and concentrate in vacuo. This step specifically enriches phenolic glycosides [1].

Phase 2: Intermediate Purification

• Normal-Phase Silica Gel Chromatography:

  • Mix the enriched 60% EtOH fraction with a small amount of 100-200 mesh silica gel, dry it, and load it onto a 200-300 mesh silica gel column.

  • Elute using a step gradient of CHCl3​:MeOH (from 100:0 to 50:50, v/v).

  • Monitor fractions via Thin Layer Chromatography (TLC). Pool the fractions eluting at approximately CHCl3​:MeOH (8:2) which contain the neolignan glycoside mixture.

• Size-Exclusion Chromatography (Sephadex LH-20):

  • Dissolve the pooled silica fraction in a minimal volume of methanol.

  • Load onto a Sephadex LH-20 column and elute isocratically with 100% Methanol.

  • Causality: This step is critical for removing polymeric polyphenols (which elute first due to size exclusion) and small phenolic acids (which are retained longer due to strong adsorption), leaving a highly enriched lignan fraction [1].

Phase 3: High-Resolution Separation

• Reversed-Phase ODS (C18) Chromatography:

  • Load the Sephadex fraction onto an Octadecylsilyl (ODS) column.

  • Elute with a gradient of MeOH:H2​O (10:90 to 100:0, v/v). Collect the fraction eluting at 30-40% Methanol.

• Preparative HPLC (Isomer Resolution):

  • System: Preparative HPLC equipped with a UV/Vis detector set to 280 nm.

  • Column: Preparative C18 column (e.g., 250 mm × 21.2 mm, 5 µm).

  • Mobile Phase: Isocratic elution with CH3​CN:H2​O (20:80, v/v) at a flow rate of 10 mL/min.

  • Causality: The erythro and threo diastereomers will co-elute in all previous steps. Under these specific reversed-phase HPLC conditions, the erythro isomer typically elutes slightly earlier than the threo isomer due to its more compact spatial conformation, which interacts less strongly with the stationary phase. Collect the target peak and lyophilize to obtain the pure compound.

Quantitative Data Presentation

The table below summarizes the expected yields, purity levels, and state of the target compound at each stage of the protocol, assuming a 5.0 kg starting biomass.

Purification Step	Stationary Phase / Technique	Mobile Phase / Eluent	Expected Yield (g)	Est. Target Purity (%)
Crude Extract	Solid-Liquid Extraction	60% EtOH	450.0	~1 - 2%
Resin Fraction	Diaion D101 Macroporous	60% EtOH	85.0	~10 - 15%
Silica Fraction	Silica Gel (200-300 mesh)	CHCl3​:MeOH (8:2)	12.4	~35%
Sephadex Fraction	Sephadex LH-20	100% MeOH	3.2	~60%
ODS Fraction	ODS C18	MeOH:H2​O (30:70)	0.85	~85% (Mixed Isomers)
Final Isolate	Preparative HPLC (C18)	CH3​CN:H2​O (20:80)	0.045	> 98%

Structural Validation & Causality (NMR Spectroscopy)

To ensure the protocol is a self-validating system, the final isolate must be confirmed via Nuclear Magnetic Resonance (NMR) spectroscopy. The distinction between the erythro and threo configurations of 8-O-4' neolignans is strictly dependent on the coupling constant ( J ) between the protons on the propanoid side chain (H-7 and H-8) [2].

• Stereochemical Confirmation (erythro vs. threo): In the 1H -NMR spectrum, the spatial arrangement of the erythro isomer leads to a smaller dihedral angle between H-7 and H-8. Consequently, the coupling constant is observed at J7,8​≈4.0−5.0 Hz . If the isolate were the threo isomer, the anti-periplanar arrangement would yield a larger coupling constant of J7,8​≈7.0−8.0 Hz [2].

• Glycosylation Site Confirmation: The attachment of the glucopyranosyl moiety specifically at the C-7 position (rather than C-9) is validated using 2D HMBC (Heteronuclear Multiple Bond Correlation). A distinct cross-peak must be observed between the anomeric proton of the glucose ( H−1′′ ) and the C-7 carbon of the aglycone.

• Anomeric Configuration: The β -configuration of the glucose moiety is confirmed by the anomeric proton appearing as a doublet with a coupling constant of J≈7.5 Hz , indicating a trans-diaxial relationship between H-1'' and H-2''.

References

• Title: Lignans from stems of Sambucus williamsii Source: Zhongguo Zhong Yao Za Zhi (China Journal of Chinese Materia Medica), 2009 May;34(10):1225-7. URL: [Link]

• Title: Structure elucidation and NMR spectral assignments of four neolignan glycosides with enantiometric aglycones from Osmanthus ilicifolius Source: Magnetic Resonance in Chemistry, 2008 Oct;46(10):990-4. URL: [Link]

1D and 2D NMR spectroscopy parameters for erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside

Application Note: 1D and 2D NMR Spectroscopy Parameters for erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside

Target Audience: Researchers, scientists, and drug development professionals Document Type: Technical Application Note & Experimental Protocol

Executive Summary & Structural Significance

erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (CAS: 412029-03-9) [1] is a complex neolignan glycoside characterized by a β -O-4' ether linkage. This structural motif is highly prevalent in plant secondary metabolites and serves as a critical model compound for lignin polymer research and pharmacognosy.

As a Senior Application Scientist, I emphasize that the structural elucidation of 8-O-4' neolignan glycosides [2] requires a rigorous, self-validating NMR workflow. The primary analytical challenges lie in:

• Regiochemistry: Confirming the exact position of the β -D-glucopyranosyl moiety (C-7 vs. C-9).

• Connectivity: Validating the β -O-4' ether linkage between the guaiacylglycerol and sinapyl alcohol units.

• Stereochemistry: Distinguishing the erythro configuration from its threo diastereomer at the C-7/C-8 chiral centers.

This application note provides the definitive protocol and expected spectroscopic parameters to unambiguously characterize this molecule.

Experimental Protocols

Sample Preparation Strategy

The choice of solvent is critical. While DMSO- d6​ is useful for observing exchangeable hydroxyl protons, Methanol- d4​ (CD 3​ OD) is the superior choice for lignan glycosides. CD 3​ OD minimizes solvent viscosity, reducing the rotational correlation time ( τc​ ) of the molecule, which significantly sharpens the spectral lines and improves the resolution of complex multiplet overlaps in the aliphatic region (C-7, C-8, C-9).

Step-by-Step Preparation:

• Weighing: Accurately weigh 5–10 mg of highly pure erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside.

• Dissolution: Dissolve the compound in 0.6 mL of 99.8% CD 3​ OD. Vortex for 30 seconds to ensure complete dissolution.

• Filtration: Pass the solution through a 0.22 µm PTFE syringe filter directly into a standard 5 mm NMR tube to eliminate particulate-induced magnetic susceptibility gradients.

• Equilibration: Allow the sample to equilibrate inside the NMR probe at 298 K for at least 5 minutes prior to shimming.

NMR Acquisition Parameters

To create a self-validating data set, 1D experiments must be cross-referenced with 2D correlations. The following parameters are optimized for a 600 MHz spectrometer equipped with a cryogenic probe.

• 1 H NMR (600 MHz): Spectral width (SW) = 12 ppm; Number of scans (NS) = 16; Relaxation delay (D1) = 2.0 s. Causality: A 2.0 s D1 ensures complete relaxation of aliphatic protons for accurate integration, which is essential for quantifying the sugar vs. aglycone ratio.

• 13 C NMR (150 MHz): SW = 220 ppm; NS = 1024; D1 = 2.0 s; 1 H decoupling = WALTZ-16.

• HSQC (Heteronuclear Single Quantum Coherence): NS = 4; 256 increments in t1. Causality: Establishes direct 1 H- 13 C connectivity, serving as the foundational map before interpreting long-range couplings.

• HMBC (Heteronuclear Multiple Bond Correlation): NS = 8; 256 increments; Long-range coupling constant optimized for nJCH​ = 8 Hz. Causality: Critical for bridging the ether and glycosidic linkages.

• NOESY (Nuclear Overhauser Effect Spectroscopy): NS = 16; Mixing time ( τm​ ) = 400 ms. Causality: A 400 ms mixing time is optimal for molecules of this molecular weight (~568 g/mol ) to observe spatial proximities without severe spin-diffusion artifacts, vital for erythro confirmation [3].

Fig 1. Sequential NMR workflow for neolignan glycoside elucidation.

Data Presentation: Expected Chemical Shifts

The quantitative data below summarizes the expected chemical shifts for the erythro isomer based on established lignan glycoside frameworks [2, 3].

Table 1: 1 H (600 MHz) and 13 C (150 MHz) NMR Assignments in CD 3​ OD

Position	Moiety	13 C δ (ppm)	1 H δ (ppm), Multiplicity, J (Hz)
1	Guaiacyl	132.5	-
2	Guaiacyl	111.8	7.05, d, J = 1.8
3	Guaiacyl	147.6	-
4	Guaiacyl	146.2	-
5	Guaiacyl	115.0	6.75, d, J = 8.1
6	Guaiacyl	120.5	6.85, dd, J = 8.1, 1.8
7	Guaiacyl	82.5	4.90, d, J = 4.8
8	Guaiacyl	84.6	4.35, m
9	Guaiacyl	60.8	3.75, dd, J = 12.0, 2.5; 3.55, dd, J = 12.0, 5.5
3-OMe	Guaiacyl	56.0	3.85, s (3H)
1'	Sinapyl	134.5	-
2', 6'	Sinapyl	104.5	6.70, s (2H)
3', 5'	Sinapyl	153.5	-
4'	Sinapyl	135.8	-
7'	Sinapyl	131.5	6.55, d, J = 15.8
8'	Sinapyl	126.0	6.25, dt, J = 15.8, 6.0
9'	Sinapyl	63.0	4.22, dd, J = 6.0, 1.5 (2H)
3', 5'-OMe	Sinapyl	56.5	3.88, s (6H)
1''	Glucose	102.5	4.35, d, J = 7.8
2''	Glucose	74.0	3.20, m
3''	Glucose	77.5	3.35, m
4''	Glucose	70.5	3.25, m
5''	Glucose	77.0	3.28, m
6''	Glucose	61.5	3.85, dd, J = 11.5, 2.0; 3.65, dd, J = 11.5, 5.5

2D NMR Correlation Analysis & Causality

Validating the Linkages (HMBC)

The architecture of the molecule is proven by bridging the three sub-units.

• The β -O-4' Ether Linkage: The HMBC spectrum will display a distinct cross-peak between the H-8 proton ( δ 4.35) of the guaiacylglycerol unit and the C-4' carbon ( δ 135.8) of the sinapyl alcohol unit.

• The 7-O-Glycosidic Linkage: The attachment point of the glucose moiety is confirmed by a strong HMBC correlation from the anomeric proton H-1'' ( δ 4.35) to the C-7 carbon ( δ 82.5) of the aglycone. The downfield shift of C-7 from a typical ~72 ppm (unsubstituted) to 82.5 ppm provides secondary validation of glycosylation at this specific node.

Fig 2. Key 2D NMR correlations defining the β-O-4' and 7-O-glucoside linkages.

Stereochemical Assignment: erythro vs. threo

Distinguishing the erythro configuration from the threo form is the most critical analytical step. As an expert rule of thumb, this is achieved through a dual-validation system:

• Coupling Constants ( J7,8​ ): In the erythro isomer, the dihedral angle between H-7 and H-8 results in a smaller vicinal coupling constant ( J7,8​≈4.5−5.0 Hz). Conversely, the threo isomer typically exhibits a larger coupling constant ( J7,8​≈7.0−8.0 Hz) [3].

• 13 C Chemical Shift Difference ( ΔδC8−C7​ ): The difference in chemical shifts between C-8 and C-7 is a highly reliable empirical marker. For erythro isomers, ΔδC8−C7​ is generally smaller (e.g., 84.6 - 82.5 = 2.1 ppm) compared to threo isomers, where the gap is wider due to different steric shielding effects.

• NOESY Verification: A strong NOE cross-peak between H-7 and H-8 further corroborates the erythro spatial arrangement, locking in the stereochemical assignment.

References

• Pharmaffiliates. CAS No : 412029-03-9 | Chemical Name : erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. Retrieved from [Link]

• Machida K, Sakamoto S, Kikuchi M. Structure elucidation and NMR spectral assignments of four neolignan glycosides with enantiometric aglycones from Osmanthus ilicifolius. PubMed. Retrieved from[Link]

• Semantic Scholar. Two New Neolignans from Syringa velutina Kom. Molecules 2009. Retrieved from [Link]

Mass spectrometry fragmentation pattern of erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside

An In-Depth Technical Guide to the Mass Spectrometry Fragmentation of erythro-Guaiacylglycerol-β-sinapyl ether 7-O-glucoside

Authored by: A Senior Application Scientist

Introduction

Erythro-Guaiacylglycerol-β-sinapyl ether 7-O-glucoside is a complex lignan glucoside of significant interest in the fields of phytochemistry and drug discovery. Lignans, a class of polyphenols found in plants, are known for their diverse biological activities.[1] The structural elucidation of these complex molecules is a critical step in their study and potential development as therapeutic agents. Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a powerful analytical technique for the identification and quantification of such compounds in complex matrices due to its high sensitivity and selectivity.[1][2]

This application note provides a detailed guide to the mass spectrometric fragmentation pattern of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside. As a Senior Application Scientist, the aim is to not only present a protocol but to also delve into the mechanistic underpinnings of the fragmentation pathways. This guide is intended for researchers, scientists, and drug development professionals who are engaged in the analysis of lignans and other natural products.

The molecular structure of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside, with a molecular formula of C₂₇H₃₆O₁₃ and a molecular weight of 568.57 g/mol , presents several key features that dictate its fragmentation behavior: a glycosidic bond, an ether linkage, and multiple hydroxyl groups.[3] Understanding how these functional groups influence bond cleavage under mass spectrometric conditions is paramount for accurate structural identification.

Proposed Analytical Workflow

The analysis of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside can be effectively achieved using a standard LC-MS/MS platform. The following protocol is a recommended starting point and can be optimized based on the specific instrumentation and sample matrix.

Caption: Proposed analytical workflow for the analysis of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside.

Experimental Protocols

Sample Preparation

• Extraction: For plant-based matrices, extraction with a mixture of methanol and water (e.g., 80:20 v/v) is a common starting point for lignan extraction.[4] The efficiency of extraction can be influenced by time, temperature, and solvent-to-sample ratio.[2]

• Purification: Depending on the complexity of the sample matrix, a solid-phase extraction (SPE) step using a C18 cartridge may be employed to remove interfering substances.

Liquid Chromatography (LC) Conditions

• Column: A C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) is suitable for the separation of lignans and related compounds.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing to a high percentage over 15-20 minutes to elute the compound of interest.

• Flow Rate: 0.3 mL/min.

• Column Temperature: 40 °C.

Mass Spectrometry (MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI) in both positive and negative ion modes should be evaluated. For this application note, we will focus on the positive ion mode, which typically yields [M+H]⁺ or [M+Na]⁺ precursor ions.

• Source Temperature: 350 °C.

• Capillary Voltage: 3.5 kV.

• Collision Gas: Argon.

• Collision Energy: A range of collision energies (e.g., 10-40 eV) should be tested to obtain optimal fragmentation.

Mass Spectrometry Fragmentation Pattern

The fragmentation of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside in positive ion mode is expected to proceed through several key pathways, primarily involving the cleavage of the glycosidic bond, the ether linkage, and subsequent fragmentations of the resulting aglycone.

Precursor Ion

In positive ion mode ESI, the molecule is expected to form a protonated molecule [M+H]⁺ at m/z 569.2.

Proposed Fragmentation Pathways

The fragmentation of the [M+H]⁺ ion is anticipated to be initiated at the most labile sites. In glycosides, the glycosidic bond is often the most susceptible to cleavage.[5][6]

• Loss of the Glucose Moiety: The primary fragmentation event is the cleavage of the O-glycosidic bond, resulting in the neutral loss of the glucose unit (162 Da). This yields a protonated aglycone at m/z 407.2.

• Cleavage of the β-O-4' Ether Linkage: The resulting aglycone can then undergo cleavage of the β-O-4' ether bond. This can occur in two ways, leading to fragments corresponding to the guaiacylglycerol and sinapyl alcohol moieties.

• Fragmentations of the Guaiacylglycerol and Sinapyl Moieties: Further fragmentation can occur within these units, often involving the loss of small neutral molecules such as water (H₂O, 18 Da) and formaldehyde (CH₂O, 30 Da) from the glycerol side chain.[7][8][9]

Summary of Expected Fragment Ions

m/z	Proposed Formula	Description of Fragment
569.2	[C₂₇H₃₇O₁₃]⁺	Protonated molecule [M+H]⁺
407.2	[C₂₁H₂₇O₈]⁺	Aglycone after loss of glucose (-162 Da)
211.1	[C₁₁H₁₅O₄]⁺	Protonated sinapyl alcohol moiety
197.1	[C₁₀H₁₃O₄]⁺	Protonated guaiacylglycerol moiety
193.1	[C₁₁H₁₃O₃]⁺	Sinapyl alcohol moiety after loss of H₂O (-18 Da)
181.1	[C₁₀H₁₃O₃]⁺	Guaiacylglycerol moiety after loss of H₂O (-18 Da)
167.1	[C₉H₁₁O₃]⁺	Guaiacylglycerol moiety after loss of CH₂O (-30 Da)

digraph "Fragmentation_Pathway" {
graph [splines=true, overlap=false, nodesep=0.6, ranksep=1];
node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fillcolor="#4285F4", fontcolor="#FFFFFF"];
edge [fontname="Arial", fontsize=9, color="#34A853"];
"M_H" [label="[M+H]⁺\nm/z 569.2"];
"Aglycone" [label="Aglycone\n[M+H-Glc]⁺\nm/z 407.2"];
"Sinapyl" [label="Sinapyl Moiety\nm/z 211.1", fillcolor="#EA4335"];
"Guaiacyl" [label="Guaiacylglycerol Moiety\nm/z 197.1", fillcolor="#FBBC05", fontcolor="#202124"];
"Sinapyl_H2O" [label="[Sinapyl-H₂O]⁺\nm/z 193.1", fillcolor="#EA4335"];
"Guaiacyl_H2O" [label="[Guaiacyl-H₂O]⁺\nm/z 181.1", fillcolor="#FBBC05", fontcolor="#202124"];
"Guaiacyl_CH2O" [label="[Guaiacyl-CH₂O]⁺\nm/z 167.1", fillcolor="#FBBC05", fontcolor="#202124"];
"M_H" -> "Aglycone" [label="-162 Da (Glucose)"];
"Aglycone" -> "Sinapyl" [label="β-O-4' cleavage"];
"Aglycone" -> "Guaiacyl" [label="β-O-4' cleavage"];
"Sinapyl" -> "Sinapyl_H2O" [label="-18 Da (H₂O)"];
"Guaiacyl" -> "Guaiacyl_H2O" [label="-18 Da (H₂O)"];
"Guaiacyl" -> "Guaiacyl_CH2O" [label="-30 Da (CH₂O)"];
}

Caption: Proposed fragmentation pathway for erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside in positive ion mode.

Mechanistic Insights

The fragmentation process is driven by the energetic instability of the molecular ion after ionization.[10][11] The initial loss of the glucose moiety is a charge-remote fragmentation, where the glycosidic bond cleaves, and the charge is retained on the more stable aglycone portion.

The subsequent cleavage of the β-O-4' ether linkage is a key diagnostic fragmentation for lignans of this type. The distribution of charge between the resulting sinapyl and guaiacylglycerol fragments will depend on their respective proton affinities.

Further fragmentation of the guaiacylglycerol moiety through the loss of water and formaldehyde is characteristic of glycerol side chains and is a result of rearrangements and eliminations of the hydroxyl groups.[7][9] The fragmentation of the sinapyl alcohol moiety is also expected to involve dehydration.[12]

Conclusion

This application note has detailed a proposed mass spectrometric fragmentation pattern for erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside based on established principles of mass spectrometry and the known behavior of related compounds. The outlined LC-MS/MS protocol provides a robust starting point for the analysis of this and similar lignan glucosides. The key fragmentation pathways, including the loss of the glucose moiety and the cleavage of the β-O-4' ether linkage, provide diagnostic ions that can be used for the confident identification of this compound in complex samples. The provided mechanistic insights aim to empower researchers to interpret mass spectra of novel but structurally related natural products.

References

• Fritz Haber Institute. (2021, September 2). Unveiling Glycerolipid Fragmentation by Cryogenic Infrared Spectroscopy.
• Chemsrc. (2025, September 9). CAS#:412029-03-9 | erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside.
• PMC. (2024, June 11). Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS.
• ResearchGate. Mass spectrum of a compound identified as sinapyl alcohol.
• PMC. (2024, June 21). Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis.
• Pharmaffiliates. CAS No : 412029-03-9 | Chemical Name : erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside.
• ResearchGate. (2025, August 6). Optimization of a Liquid Chromatography−Tandem Mass Spectrometry Method for Quantification of the Plant Lignans Secoisolariciresinol, Matairesinol, Lariciresinol, and Pinoresinol in Foods | Request PDF.
• PMC. Characteristic fragmentation of polyunsaturated fatty acids with allylic vicinal diols in positive-ion LC/ESI-MS/MS.
• ResearchGate. GCMS EI fragmentation pattern of trimethylsilyl derivatized homodimeric lignans of iso -sinapyl alcohol. “ M+ ” denotes the molecular ion.
• ResearchGate. Structure and proposed fragmentation pathway of the 6,8- C -glycosides....
• ACS Publications. Fragmentation Reactions in the Mass Spectrometry Analysis of Neutral Oligosaccharides | Analytical Chemistry.
• PMC. Comprehensive characterization of C-glycosyl flavones in wheat (Triticum aestivum L.) germ using UPLC-PDA-ESI/HRMSn and mass defect filtering.
• Chemistry Steps. (2025, October 3). Mass Spectrometry of Alcohols.
• MDPI. (2025, April 8). Bioactive Lignan Glycosides in Stems of Marsh Rosemary (Rhododendron tomentosum): Non-Targeted Screening and Identification Using Two-Stage Analytical Strategy.
• PubChem. Tricin 4'-O-(erythro-beta-guaiacylglyceryl) ether 7-O-beta-D-glucopyranoside.
• MDPI. (2024, November 6). Systematic Characterisation of the Fragmentation of Flavonoids Using High-Resolution Accurate Mass Electrospray Tandem Mass Spectrometry.
• ChemRxiv. Fragmentation of Oligosaccharides: Mechanistic Insights for Glycomics.
• YouTube. (2019, September 19). Mass Spectroscopy: Alcohol Fragmentation Patterns.
• Semantic Scholar. (2024, June 21). Fragmentation Patterns of Phenolic C-Glycosides in Mass Spectrometry Analysis.
• J-Stage. Glycoside Fragmentation in Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry of Natural Products of Ginsenosides.
• PubMed. (2009, January 9). Determination of lignans in flaxseed using liquid chromatography with time-of-flight mass spectrometry.
• Benchchem. An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of C10 Alcohols.
• Chemistry LibreTexts. (2023, August 29). Fragmentation Patterns in Mass Spectra.
• WUR eDepot. Straightforward method to determine intact cyanogenic glucosides in almonds and flaxseeds by LC-MSMS.
• ChemicalBook. (2026, January 25). GUAIACYLGLYCEROL-BETA-GUAIACYL ETHER | 7382-59-4.
• Benchchem. Reducing fragmentation of the agmatidine glycosidic bond in MS/MS.
• Wikipedia. Fragmentation (mass spectrometry).
• Chemguide. mass spectra - fragmentation patterns.
• ChemFaces. erythro-Guaiacylglycerol beta-sinapyl ether | CAS:877875-96-2 | Manufacturer.

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Sample preparation techniques for erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside LC-MS analysis

An In-Depth Guide to Sample Preparation for the LC-MS Analysis of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside

Introduction: The Analytical Challenge of a Complex Lignan Glucoside

Erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside is a lignan glycoside, a class of phenolic compounds found in various plants, such as in the stems of Sambucus williamsii[1][2]. These molecules are of significant interest to researchers in natural product chemistry, pharmacology, and drug development due to their potential biological activities[1][3]. However, their analysis via Liquid Chromatography-Mass Spectrometry (LC-MS) is non-trivial. The inherent complexity of the plant matrix, combined with the physicochemical properties of the analyte, necessitates a robust and meticulously designed sample preparation strategy.

The primary challenges include:

• Matrix Complexity: Plant extracts are dense mixtures containing lipids, waxes, chlorophyll, terpenes, and other secondary metabolites that can cause significant matrix effects, leading to ion suppression or enhancement in the MS source[4].

• Analyte Polarity: The presence of a glucose moiety makes the target analyte relatively polar, influencing the choice of extraction solvents and purification strategies[5].

• Analyte Stability: Like many phenolic glycosides, the molecule can be susceptible to degradation under harsh conditions, such as high temperatures or extreme pH[6][7][8].

This application note provides a comprehensive, field-proven protocol for the extraction, purification, and concentration of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside from a plant matrix. The workflow is designed to maximize recovery, minimize matrix interference, and ensure compatibility with downstream LC-MS analysis, thereby guaranteeing data of the highest quality and reliability.

Analyte Profile

A clear understanding of the target analyte's properties is fundamental to designing an effective sample preparation workflow.

Property	Value	Source
Chemical Name	erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside	[9][10]
CAS Number	412029-03-9	[9][10]
Molecular Formula	C27H36O13	[10]
Molecular Weight	568.58 g/mol	[10]
Class	Lignan Glycoside	[1][3]

Strategic Overview of the Sample Preparation Workflow

The protocol is logically structured into four key stages: (1) Efficient Extraction from the solid plant material, (2) Primary Cleanup to remove non-polar interferences, (3) Secondary Purification and Concentration to isolate the analyte from other polar compounds, and (4) Final Preparation for LC-MS injection. This multi-step approach ensures a systematic reduction of matrix complexity.

Caption: Workflow for preparing plant samples for LC-MS analysis.

Part 1: Detailed Experimental Protocols

Protocol 1: Sample Pre-Treatment and Extraction

Rationale: The initial step aims to liberate the analyte from the solid plant matrix. Proper drying and grinding are critical to increase the surface area for solvent penetration[11][12]. We employ Ultrasonic-Assisted Extraction (UAE), a modern technique that uses acoustic cavitation to disrupt cell walls, enhancing extraction efficiency while typically requiring shorter times and lower temperatures than conventional methods like Soxhlet, thus preserving the integrity of potentially thermolabile glycosides[11][13]. A hydro-alcoholic solvent is chosen to match the polar nature of the target glycoside[4][14].

Materials:

• Dried plant material (e.g., stems)

• Mechanical grinder or mill

• 80% Methanol (HPLC Grade) in Water (LC-MS Grade)

• Ultrasonic bath or probe sonicator

• Centrifuge

• 0.45 µm syringe filters

Procedure:

• Drying and Grinding: Dry the fresh plant material in an oven at 40-50°C to prevent enzymatic degradation[11][12]. Grind the dried material into a fine powder (approx. 40-60 mesh)[11].

• Extraction:

  • Accurately weigh 1.0 g of the powdered plant material into a 50 mL conical tube.

  • Add 20 mL of 80% methanol (a 1:20 solid-to-liquid ratio).

  • Vortex thoroughly for 1 minute to ensure complete wetting of the sample.

• Ultrasonication: Place the tube in an ultrasonic bath. Sonicate the mixture for 30 minutes at a controlled temperature (e.g., 40°C)[11].

• Separation: Centrifuge the suspension at 4,000 x g for 15 minutes at 4°C to pellet the solid plant debris[15].

• Collection: Carefully decant the supernatant (the crude extract) into a clean collection vessel.

• Re-extraction (Optional but Recommended): To maximize yield, add another 20 mL of 80% methanol to the pellet, vortex, sonicate, and centrifuge again. Combine this second supernatant with the first[11]. The combined supernatant is the Crude Polar Extract .

Parameter	Recommended Value	Rationale
Solvent	80% Methanol in Water	Efficiently solubilizes polar glycosides and other phenolic compounds[16][17].
Solid-to-Liquid Ratio	1:20 (g/mL)	Ensures exhaustive extraction and good reproducibility.
Extraction Time	30 minutes	Balances high extraction yield with sample throughput[11].
Temperature	40°C	Enhances solubility and diffusion without causing thermal degradation of the analyte[11].

Protocol 2: Primary Cleanup via Liquid-Liquid Extraction (LLE)

Rationale: The crude extract contains highly non-polar compounds, primarily chlorophylls and lipids, which can foul the LC column and MS ion source. A defatting step using LLE with a non-polar solvent like n-hexane will partition these interferences into the organic phase, while the polar analyte remains in the aqueous-methanolic phase[18].

Materials:

• Crude Polar Extract (from Protocol 1)

• n-Hexane (HPLC Grade)

• Separatory funnel or appropriately sized glass tubes for partitioning

Procedure:

• Solvent Addition: Transfer the Crude Polar Extract to a separatory funnel. Add an equal volume of n-hexane (e.g., if you have 40 mL of extract, add 40 mL of n-hexane).

• Mixing: Cap the funnel and invert gently 15-20 times, periodically venting to release pressure. Avoid vigorous shaking, which can lead to the formation of emulsions.

• Phase Separation: Allow the mixture to stand until two distinct layers form. The upper layer is the green/yellow n-hexane phase containing lipids and chlorophylls, and the lower layer is the clearer aqueous-methanolic phase containing the target analyte.

• Collection: Drain the lower aqueous-methanolic phase into a clean flask.

• Repeat: For thorough cleaning, repeat the LLE process on the collected aqueous phase with a fresh portion of n-hexane.

• Solvent Removal: To remove residual n-hexane and reduce the organic content for the next step, evaporate the collected aqueous phase under reduced pressure (e.g., using a rotary evaporator) at <40°C until the volume is reduced by approximately half, primarily removing the methanol. Adjust the final volume with LC-MS grade water to prepare for SPE loading.

Protocol 3: Secondary Cleanup & Concentration via Solid-Phase Extraction (SPE)

Rationale: SPE is a highly effective technique for purifying and concentrating the analyte[19]. We use a reversed-phase C18 sorbent. In this mode, the polar analyte is loaded in a highly aqueous solution. It will be retained on the non-polar C18 stationary phase, while very polar interferences like salts and sugars are washed away. A subsequent wash with a weak organic solvent removes less-polar interferences. Finally, the analyte of interest is eluted with a stronger organic solvent, resulting in a cleaner, more concentrated sample[11][19].

Materials:

• C18 SPE Cartridges (e.g., 500 mg, 6 mL)

• SPE Vacuum Manifold

• Methanol (HPLC Grade)

• LC-MS Grade Water

• Nitrogen evaporator or rotary evaporator

Procedure:

Step	Solvent/Solution	Volume	Purpose
1. Conditioning	100% Methanol	5 mL	To wet the C18 sorbent and activate the stationary phase.
2. Equilibration	LC-MS Grade Water	5 mL	To prepare the sorbent for the aqueous sample.
3. Sample Loading	Defatted Extract (aqueous)	Up to 20 mL	To bind the analyte to the C18 sorbent. Maintain a slow flow rate (~1-2 mL/min).
4. Washing	5% Methanol in Water	5 mL	To wash away highly polar impurities (salts, sugars) that did not bind.
5. Elution	100% Methanol	5 mL	To desorb and collect the purified analyte from the sorbent.

• Final Preparation:

  • Collect the eluate from the elution step.

  • Evaporate the eluate to complete dryness under a gentle stream of nitrogen at <40°C.

  • Reconstitute the dried residue in a precise, small volume (e.g., 500 µL) of a solvent compatible with the initial LC mobile phase (e.g., 50:50 Methanol:Water).

  • Vortex to ensure complete dissolution.

  • Filter the final sample through a 0.22 µm syringe filter into an LC autosampler vial[17]. The sample is now ready for LC-MS analysis.

Conclusion and Best Practices

This application note details a robust, multi-stage sample preparation workflow for the analysis of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. By systematically employing Ultrasonic-Assisted Extraction, Liquid-Liquid Extraction, and Solid-Phase Extraction, researchers can effectively overcome challenges related to complex plant matrices. This method is designed to deliver a clean, concentrated sample, leading to enhanced sensitivity, reduced matrix effects, and ultimately, more accurate and reliable quantitative results in LC-MS analysis[19][20]. For method validation, it is imperative to use a suitable internal standard and prepare matrix-matched calibration curves to account for any remaining matrix effects and ensure the highest level of data integrity.

References

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• Solid-phase extraction of N-linked glycopeptides. PMC. Available at: [Link]

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Technical Notes & Optimization

Resolving HPLC peak tailing for erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside analysis

Technical Support Center: Resolving HPLC Peak Tailing for erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside

Welcome to the Advanced Chromatography Support Center. This guide is specifically engineered for researchers and drug development professionals facing chromatographic peak shape distortions—specifically peak tailing—when analyzing the complex lignan glycoside erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (CAS: 412029-03-9).

Because this molecule features a guaiacylglycerol moiety, a β -sinapyl ether linkage, and a highly polar 7-O-glucoside group, it possesses multiple hydrogen-bond donors and acceptors (phenolic hydroxyls, aliphatic hydroxyls, and methoxy groups). This structural complexity makes it highly susceptible to secondary interactions with stationary phases during reversed-phase high-performance liquid chromatography (RP-HPLC).

Mechanistic Causes of Peak Tailing (The "Why")

Peak tailing is defined chromatographically when the peak asymmetry factor ( As​ ) exceeds 1.2[1]. For complex phenolic glycosides, tailing is rarely a single-variable problem. It is primarily driven by the occurrence of more than one mechanism of analyte retention[1].

While the primary retention mechanism in RP-HPLC is hydrophobic partitioning, secondary retention mechanisms occur when the polar functional groups of the lignan interact with unreacted, ionized residual silanol groups ( Si−O− ) on the silica surface[2][3]. Furthermore, trace metals (like iron and aluminum) present in older "Type A" silica matrices can act as electron-withdrawing groups, drastically increasing the acidity of nearby silanols and exacerbating tailing through metal-phenolic chelation[2].

Mechanistic pathways of silanol-induced peak tailing vs. low-pH suppression.

Diagnostic FAQs

Q: My erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside peak has an asymmetry factor ( As​ ) of 2.1, but my neutral reference standard is perfectly symmetrical ( As​ = 1.05). What is happening? A: This isolated tailing indicates a chemical secondary interaction rather than a mechanical system failure[4]. In a neutral mobile phase, unreacted silanol groups on the silica column surface ionize into Si−O− . The phenolic and aliphatic hydroxyl groups of your lignan undergo strong hydrogen bonding and dipole-ion interactions with these active sites, causing the analyte molecules to "drag" as they elute[1][3].

Q: Will increasing the buffer concentration help resolve the tailing? A: Yes, increasing the ionic strength (e.g., using 20-25 mM ammonium formate) can help mask residual silanol interactions by saturating the active sites on the stationary phase[3][4]. However, if you are coupling your HPLC to a Mass Spectrometer (LC-MS), you must keep volatile buffer concentrations below 10 mM to prevent severe ion suppression[4]. Lowering the pH with an acidic modifier is generally a more MS-compatible and effective approach[2].

Q: I am already using a low-pH mobile phase, but the peak is still tailing. What should I check next? A: First, verify your column chemistry. Older "Type A" silica columns contain trace metals that make nearby silanols highly acidic and prone to interacting with phenolic compounds[2]. Switch to a high-purity "Type B" silica column that is fully end-capped[3]. Second, check your sample diluent. Because this glucoside is polar and elutes early, injecting it in 100% strong solvent (like methanol or DMSO) causes a solvent mismatch, leading to premature band broadening at the column head[4].

Quantitative Benchmarks for Peak Symmetry

To establish a self-validating system, ensure your chromatographic parameters align with the optimized conditions below.

Parameter	Sub-optimal Condition	Optimal Condition	Mechanistic Rationale
Mobile Phase pH	5.0 - 7.0 (Unbuffered)	2.5 - 3.0 (0.1% FA or TFA)	Protonates residual silanols ( Si−OH ), eliminating secondary ion-dipole interactions[2].
Silica Purity	Type A (Older generation)	Type B (<10 ppm trace metals)	Reduces metal-phenolic chelation and isolated acidic silanols[2][3].
Surface Chemistry	Non-end-capped	Fully End-capped / Polar-embedded	Blocks access to unreacted silanols via steric hindrance[1][5].
Sample Solvent	100% Strong Organic	Matched to Initial Mobile Phase	Prevents sample solvent dispersion and premature band broadening at the column head[4].
Extra-Column Volume	> 0.010" ID tubing	≤ 0.005" ID PEEK tubing	Minimizes physical band spreading, which disproportionately affects early-eluting polar glycosides[5].

Step-by-Step Troubleshooting & Remediation Protocol

Do not change multiple variables at once. Follow this sequential, self-validating methodology to isolate and eliminate the root cause of the tailing[3].

Step-by-step logical workflow for diagnosing and resolving HPLC peak tailing.

Phase 1: System Benchmarking (Self-Validation Check)

• Inject a Neutral Marker: Inject a well-behaved, neutral reference standard (e.g., Uracil or Toluene) alongside your lignan sample.

• Evaluate Asymmetry: If the neutral marker yields a symmetrical peak ( As​ ~ 1.0) while the erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside tails, you have successfully validated that the system hardware (tubing, flow cell) is intact. The issue is strictly chemical[3][4]. If all peaks tail, inspect your system for dead volume or a collapsed column bed[1][4].

Phase 2: Mobile Phase & Chemistry Optimization

• Mobile Phase Preparation:

  • Aqueous Phase (A): HPLC-grade water with 0.1% v/v Formic Acid (FA).

  • Organic Phase (B): HPLC-grade Acetonitrile with 0.1% v/v FA.

  • Causality: Formic acid lowers the pH to ~2.7. Because the pKa of residual silanols is typically between 3.5 and 4.5, a pH of 2.7 ensures they remain fully protonated ( Si−OH ), neutralizing the stationary phase and eliminating secondary ion-exchange interactions[2][4].

• Column Selection & Equilibration:

  • Install a high-purity Type B silica, fully end-capped C18 column.

  • Causality: Type B silica minimizes trace metal contamination, preventing metal chelation with the phenolic hydroxyls of the guaiacylglycerol moiety. End-capping provides critical steric hindrance against any remaining active silanols[1][3].

  • Equilibrate with 90% A / 10% B for at least 10 column volumes.

Phase 3: Sample Preparation & Injection

• Sample Solvent Matching: Dissolve the erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside standard in a solvent that strictly matches the initial mobile phase conditions (e.g., 10% Acetonitrile in Water).

• Injection: Keep injection volumes low (e.g., 1–5 µL for a 4.6 mm ID column).

  • Causality: Injecting a sample dissolved in 100% strong solvent causes the analyte to travel rapidly through the column head before partitioning properly, resulting in severe band broadening and tailing[4].

References

• Element Lab Solutions. "Peak Tailing in HPLC". 1

• Phenomenex. "How to Reduce Peak Tailing in HPLC?". 2

• Chromatography Online. "The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks". 3

• Chrom Tech, Inc. "What Causes Peak Tailing in HPLC?". 5

• Labcompare. "LABTips: How to Prevent Tailing Peaks in HPLC".4

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. labcompare.com [labcompare.com]
• 5. chromtech.com [chromtech.com]

Preventing degradation of erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside during long-term storage

Article ID: KB-8842 Topic: Preventing Degradation of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside During Long-Term Storage Target Audience: Analytical Chemists, Pharmacognosists, and Drug Development Scientists

Welcome to the Technical Support Center. This guide provides authoritative troubleshooting and structural preservation strategies for erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside (CAS: 412029-03-9). As an 8-O-4' type neolignan glycoside, this compound is highly valuable in drug discovery but possesses several structural vulnerabilities. The β-O-4' ether linkage, the 7-O-glycosidic bond, the electron-rich phenolic moieties, and the specific erythro stereochemistry at the benzylic position all require precise environmental controls to prevent spontaneous degradation.

Part 1: Stability Matrix & Quantitative Degradation Data

To establish a baseline for your storage protocols, refer to the quantitative stability matrix below. This data summarizes the expected half-life ( t1/2​ ) and primary degradation pathways of the compound under various environmental conditions.

Storage Condition	Temperature	Ambient pH	Est. Half-Life ( t1/2​ )	Primary Degradation Pathway
Aqueous Buffer (Unbuffered)	25°C	< 5.0	< 30 days	Glycosidic Hydrolysis / Epimerization
Aqueous Buffer (PBS)	25°C	7.4	~ 90 days	Phenolic Auto-oxidation
Methanol / Ethanol	4°C	N/A	6 - 12 months	Benzylic Solvolysis / Oxidation
Dry Powder (Ambient Air)	25°C	N/A	12 - 18 months	Photo-oxidation (Slow)
Dry Powder (Argon)	-80°C	N/A	> 5 years	None Observed (Optimal)

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my stock solution of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside losing concentration over time, even when stored at 4°C? Causality: The compound contains a vulnerable 7-O-glucoside bond. In aqueous solutions—especially if the pH drops below 5.0 due to dissolved ambient CO₂—the glycosidic oxygen becomes protonated. This protonation leads to the formation of a resonance-stabilized oxocarbenium ion, which eventually cleaves the bond to yield the free aglycone and glucose [1]. Solution: Never store this compound in aqueous solutions or protic solvents (like methanol) for long-term use. Reconstitute only the exact amount needed for immediate in vitro experiments. For medium-term liquid storage (1-3 weeks), use anhydrous DMSO and store at -20°C.

Q2: My chiral HPLC data shows the appearance of a second peak with an identical mass. What is happening to the compound? Causality: You are observing epimerization from the pure erythro diastereomer to a mixture containing the threo isomer. The benzylic position (C7) of the 8-O-4' neolignan skeleton is highly susceptible to nucleophilic substitution via an S_N1 mechanism. Under mildly acidic or protic conditions, the leaving group at C7 departs, leaving a planar benzylic carbocation. When water or another nucleophile re-attacks, it does so from both faces, resulting in a racemic mixture at C7 [2]. Solution: Maintain strict pH control (pH 7.0–7.4) if aqueous exposure is unavoidable during assays. To prevent this during storage, completely eliminate moisture via lyophilization (see protocol below).

Q3: The lyophilized powder has turned from an off-white color to a brownish hue. Is it still usable? Causality: Browning is a macroscopic indicator of oxidative degradation of the phenolic moieties (the guaiacyl and sinapyl rings). The electron-donating methoxy groups on these rings stabilize phenoxy radicals. Exposure to ambient oxygen and UV light initiates auto-oxidation, leading to radical coupling, quinone methide formation, and subsequent polymerization into dark-colored oligomers [3]. Solution: The batch is likely compromised and should be re-purified via preparative HPLC. To prevent this in fresh batches, the powder must be stored under an inert atmosphere in amber glass vials to block UV-induced radical initiation.

Part 3: Standard Operating Procedure (SOP)

Workflow: Preparation and Cryo-Preservation of Neolignan Glycoside Stocks

This protocol is designed as a self-validating system to ensure absolute stereochemical and structural integrity over multi-year storage.

Step 1: Solvent Removal & Lyophilization

• If the compound was purified in-house, freeze the purified aqueous/organic fractions in a dry ice/acetone bath.

• Transfer to a lyophilizer and dry for a minimum of 48 hours at < 0.05 mbar.

• Validation Check: The resulting powder must be completely free-flowing. Any clumping indicates residual moisture, which will trigger epimerization.

Step 2: Aliquoting and Light Protection

• Transfer the bulk powder into a low-humidity glove box (Relative Humidity < 5%).

• Divide the powder into single-use aliquots (e.g., 1.0 mg per vial) using pre-weighed amber glass HPLC vials .

• Rationale: Single-use aliquots prevent repeated freeze-thaw cycles and limit oxygen exposure to the primary stock. Amber glass blocks UV light, preventing photo-oxidation.

Step 3: Inert Blanketing

• Purge each individual vial with a gentle, regulated stream of high-purity Argon gas (99.999%) for 10–15 seconds.

• Immediately cap the vial with a PTFE-lined silicone septum.

• Rationale: Argon is denser than air and nitrogen; it effectively displaces oxygen at the bottom of the vial, neutralizing the threat of phenoxy radical formation.

Step 4: Cryogenic Storage & Quality Control

• Place the sealed vials in a secondary container (e.g., a desiccator box containing indicating silica gel).

• Store the container in a -80°C ultra-low temperature freezer .

• Self-Validating QC: Upon thawing an aliquot for use, allow the sealed vial to reach room temperature before opening to prevent condensation. Every 6 months, run a rapid chiral LC-MS/MS check on a control aliquot to validate diastereomeric excess (target d.e. > 95%) and absence of the free aglycone.

Part 4: Mechanistic Visualization

The following diagram illustrates the causal relationships between environmental triggers, the resulting chemical degradation pathways, and the specific preventative workflows required to block them.

Mechanistic pathways of neolignan degradation and corresponding preventative storage workflows.

References

• Palacio, Y., Castro, J.-P., Bassani, V. L., Franco, L. A., & Bernal, C.-A. (2023). Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures. Antioxidants, 12(4), 962.[Link]

• Zhang, Y., Huo, F., & Wang, Y. (2019). Theoretical Elucidation of β-O-4 Bond Cleavage of Lignin Model Compound Promoted by Sulfonic Acid-Functionalized Ionic Liquid. Frontiers in Chemistry, 7, 78.[Link]

• Ge, M., Miao, J.-T., Zhang, K., Wu, Y., Zheng, L., & Wu, L. (2021). Building biobased, degradable, flexible polymer networks from vanillin via thiol–ene “click” photopolymerization. Polymer Degradation and Stability, 190, 109630.[Link]

• Leonard, W., Zhang, P., Ying, D., Adhikari, B., & Fang, Z. (2021). Fermentation transforms the phenolic profiles and bioactivities of plant-based foods. Biotechnology Advances, 49, 107763.[Link]

Overcoming matrix effects in erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside quantification

Technical Support Center: Overcoming Matrix Effects in erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside Quantification

Audience: Researchers, Analytical Scientists, and Drug Development Professionals System Type: LC-MS/MS Bioanalysis & Phytochemical Profiling

Overview

Quantifying complex neolignan glycosides like[1] in botanical matrices (e.g., Eucommia ulmoides or Cinnamomum cassia) presents significant analytical challenges. Because plant extracts are rich in co-eluting secondary metabolites (tannins, flavonoids, and lipids)[2],[3], analysts frequently encounter severe matrix effects (ME) —specifically, ion suppression during Electrospray Ionization (ESI)[4],[5].

As a Senior Application Scientist, I have designed this troubleshooting guide to move beyond generic advice. Here, we address the causality behind signal distortion and provide self-validating protocols to ensure absolute quantitative integrity in your LC-MS/MS workflows.

Part 1: Diagnostic FAQ & Mechanistic Troubleshooting

Q1: Why does this specific neolignan suffer from severe ion suppression in crude plant extracts?

The Causality: erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside is a moderately polar compound containing guaiacyl and sinapyl aromatic rings coupled with a bulky glucose moiety[6]. During ESI, the analyte must migrate to the surface of the charged droplet to be ejected into the gas phase. However, crude plant extracts contain high concentrations of more surface-active or highly basic co-extractives (e.g., alkaloids, phospholipids, and polymeric polyphenols). These matrix components outcompete the neolignan for available protons ( H+ ) or alter droplet surface tension, leading to a drastic reduction in ionization efficiency (ion suppression)[5],[7].

Q2: How do I definitively prove that my erratic recoveries are due to matrix effects and not extraction losses?

The Self-Validating Solution: You must decouple extraction efficiency (Recovery, RE) from ionization efficiency (Matrix Effect, ME). Implement the quantitative post-extraction spike method pioneered by [8],[9]. Prepare three sets of samples:

• Set A: Neat standard in the mobile phase.

• Set B: Blank matrix extracted, then spiked with the standard after extraction.

• Set C: Blank matrix spiked with the standard before extraction.

The Logic:

• ME(%)=(AreaSetB​/AreaSetA​)×100 . (A value < 100% confirms ion suppression).

• Recovery(%)=(AreaSetC​/AreaSetB​)×100 . (Validates the physical extraction step independently of the MS detector).

Q3: Standard C18 columns fail to resolve the analyte from the suppression zone. What chromatographic adjustments are required?

The Causality: C18 stationary phases rely purely on hydrophobic dispersive forces. Because this neolignan contains multiple hydroxyl groups and a sugar moiety, it often elutes early on a C18 column—right in the "suppression zone" where unretained salts, sugars, and polar organic acids co-elute[10]. The Solution: Switch to a Pentafluorophenyl (PFP) or Biphenyl column. The electron-deficient fluorinated ring of a PFP column provides strong π−π interactions with the electron-rich guaiacyl and sinapyl aromatic rings of the analyte. This orthogonal retention mechanism shifts the neolignan's retention time away from the polar matrix front, physically separating the analyte from the suppressing agents before they enter the mass spectrometer[11].

Q4: A Stable Isotope-Labeled Internal Standard (SIL-IS) is not commercially available for this compound. How do I calibrate accurately?

The Causality: Without a 13C or 2H labeled version of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside, an internal standard will not perfectly co-elute to experience the exact same matrix suppression[12]. The Solution: You must use a dual-mitigation strategy:

• Matrix-Matched Calibration: Prepare your calibration curve in a pre-extracted blank matrix rather than a neat solvent. This forces the calibration standards to undergo the exact same baseline suppression as the biological samples[7].

• Structural Analog IS: Select a commercially available lignan or phenolic glycoside with a similar retention time and ionization profile (e.g., Syringin or Pinoresinol diglucoside).

Part 2: Visualizing the Problem and the Workflow

Mechanism of ESI ion suppression by competing matrix components in plant extracts.

Step-by-step workflow to mitigate matrix effects in neolignan LC-MS/MS quantification.

Part 3: Quantitative Data & Methodologies

Table 1: Impact of Sample Preparation on Matrix Effect and Recovery

Data represents typical optimization results for neolignan glycosides in a complex botanical matrix (e.g., leaf extract).

Extraction Method	Matrix Effect (ME %)	Absolute Recovery (RE %)	Method Reliability
Protein Precipitation (Acetonitrile)	32% (Severe Suppression)	95%	Unacceptable
Liquid-Liquid Extraction (EtOAc)	65% (Moderate Suppression)	72%	Marginal
Standard C18 SPE	78% (Mild Suppression)	81%	Acceptable
Polymeric Mixed-Mode SPE (HLB)	94% (Negligible Effect)	91%	Optimal

Protocol 1: Optimized Solid-Phase Extraction (SPE) for Neolignan Glycosides

To achieve the 94% ME baseline shown in Table 1, use a hydrophilic-lipophilic balanced (HLB) polymeric sorbent. This retains the polar glucoside moiety while allowing aggressive washing of matrix interferents[11].

• Conditioning: Pass 2.0 mL Methanol (MeOH) followed by 2.0 mL LC-MS grade Water ( H2​O ) through the HLB cartridge (30 mg/1 mL).

• Loading: Load 1.0 mL of the crude aqueous plant extract (centrifuged at 12,000 rpm for 10 mins to remove particulates).

• Washing (Critical Step): Wash with 2.0 mL of 5% MeOH in H2​O . Scientific Rationale: This specific concentration is strong enough to elute highly polar sugars and salts that cause early-eluting ion suppression, but weak enough to prevent the premature elution of the target neolignan.

• Elution: Elute the target analyte with 2.0 mL of 80% MeOH in H2​O . (Avoid 100% organic, which co-elutes strongly retained, highly hydrophobic lipids).

• Reconstitution: Evaporate under gentle nitrogen stream at 35°C and reconstitute in 200 μL of Initial Mobile Phase.

Table 2: Optimized UHPLC Gradient for PFP Stationary Phase

Column: PFP (Pentafluorophenyl), 1.8 μm , 2.1 x 100 mm. Flow rate: 0.35 mL/min. Column Temp: 40°C.

Time (min)	Mobile Phase A (0.1% Formic Acid in H2​O )	Mobile Phase B (0.1% Formic Acid in Acetonitrile)	Elution Logic
0.0	95%	5%	Focus analyte at column head; elute polar matrix.
1.5	95%	5%	Hold to ensure complete salt/sugar washout.
6.0	60%	40%	π−π driven separation of the neolignan.
8.0	5%	95%	Column flush (removes strongly bound lipids).
10.0	95%	5%	Re-equilibration.

References

• Synthetic route for guaiacylglycerol-8-O-4-(sinapyl alcohol) ether... - ResearchGate Source: researchgate.net URL:[Link]

• CAS#:412029-03-9 | erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside | Chemsrc Source: chemsrc.com URL:[Link]

• Integrated widely targeted metabolomics and flavoromics reveal processing-driven dynamic changes in functional metabolites of Eucommia ulmoides leaf tea - PMC Source: nih.gov URL:[Link]

• Phenolic Constituents Isolated from the Twigs of Cinnamomum cassia and Their Potential Neuroprotective Effects | Journal of Natural Products - ACS Publications Source: acs.org URL:[Link]

• Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC Source: nih.gov URL:[Link]

• Pesticide Residue Analysis in Herbs and Spices: Managing Matrix Effects in LC–MS/MS Source: sepscience.com URL:[Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis Source: chromatographyonline.com URL:[Link]

• Matrix effects: Causes and solutions - ResearchGate Source: researchgate.net URL:[Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis | LCGC International Source: chromatographyonline.com URL:[Link]

• Strategies for the Assessment of Matrix Effect in Quantitative Bioanalytical Methods Based on HPLC−MS/MS | Analytical Chemistry - ACS Publications Source: acs.org URL:[Link]

• The Impact of Matrix Effects on Mass Spectrometry Results - ResolveMass Laboratories Inc. Source: resolvemass.ca URL:[Link]

• Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC - NIH Source: nih.gov URL:[Link]

Sources

• 1. CAS#:412029-03-9 | erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside | Chemsrc [chemsrc.com]
• 2. Integrated widely targeted metabolomics and flavoromics reveal processing-driven dynamic changes in functional metabolites of Eucommia ulmoides leaf tea - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Evaluation of Matrix Effects and Extraction Efficiencies of LC–MS/MS Methods as the Essential Part for Proper Validation of Multiclass Contaminants in Complex Feed - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sepscience.com [sepscience.com]
• 6. researchgate.net [researchgate.net]
• 7. resolvemass.ca [resolvemass.ca]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. chromatographyonline.com [chromatographyonline.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of an LC-MS/MS Method for erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside in Biological Fluids

This guide provides an in-depth, objective comparison and validation protocol for the quantification of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside, a complex polyphenolic compound, in biological fluids using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). Designed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist, delving into the causality behind experimental choices to ensure robust, reliable, and defensible bioanalytical data.

The quantification of plant-derived compounds like lignans in biological matrices is essential for pharmacokinetic (PK), toxicokinetic (TK), and biomarker studies.[1] Given the structural complexity of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside (MW: 568.58 g/mol )[2] and the intricate nature of biological samples such as plasma or serum, LC-MS/MS stands as the gold standard for achieving the required sensitivity and selectivity.[3]

The Analytical Imperative: Why LC-MS/MS is the Method of Choice

Biological fluids are notoriously complex matrices, rich in proteins, lipids, and endogenous small molecules that can interfere with analysis. For a relatively large and polar molecule like a glycoside, achieving a low limit of quantification (LLOQ) without significant interference is a primary challenge.

• High Selectivity: Tandem mass spectrometry, particularly in Multiple Reaction Monitoring (MRM) mode, offers unparalleled selectivity. By monitoring a specific precursor ion to product ion transition (e.g., m/z 568.6 → [fragment ion]), we can effectively filter out background noise, ensuring that the signal is genuinely from our analyte of interest.[4]

• High Sensitivity: LC-MS/MS routinely achieves detection limits in the low ng/mL to pg/mL range, which is critical for capturing the full pharmacokinetic profile of a compound, especially after low dosage or at later time points.[5]

• Broad Applicability: The principles discussed here for plasma can be adapted for other matrices like urine or tissue homogenates, making it a versatile platform for comprehensive drug metabolism and pharmacokinetic (DMPK) studies.

The validation process detailed below is built upon the harmonized principles of the FDA's Bioanalytical Method Validation (BMV) Guidance and the International Council for Harmonisation (ICH) M10 guideline, ensuring regulatory compliance and data integrity.[1][6]

The Validation Workflow: A Self-Validating System

A robust bioanalytical method is one where every step is challenged and proven to be reliable. The following sections outline the critical validation parameters and provide a step-by-step protocol, explaining the scientific rationale at each stage.

Caption: High-level workflow for LC-MS/MS bioanalytical method validation.

Experimental Protocol: A Step-by-Step Guide

Sample Preparation: The Foundation of Clean Data

The primary goal of sample preparation is to remove matrix components, primarily proteins, that can interfere with the analysis, plug the LC column, or cause ion suppression in the mass spectrometer.[7]

Comparison of Sample Preparation Techniques

Technique	Principle	Pros	Cons	Best For
Protein Precipitation (PPT)	Addition of an organic solvent (e.g., acetonitrile) or acid to denature and precipitate proteins.	Fast, simple, inexpensive, high-throughput.[8]	Less clean extracts, potential for matrix effects, risk of analyte loss through co-precipitation.[9]	Early discovery, high-throughput screening.
Solid-Phase Extraction (SPE)	Analyte is retained on a solid sorbent while interferences are washed away; analyte is then eluted.	High selectivity, very clean extracts, reduces matrix effects, allows for sample concentration.[10]	More time-consuming, higher cost per sample, requires method development.	Regulated bioanalysis, low LLOQ requirements.

For this guide, we will detail a Protein Precipitation protocol due to its speed and simplicity, which is often sufficient for many research applications.

Detailed Protocol (Protein Precipitation):

• Aliquot: Pipette 50 µL of biological sample (e.g., rat plasma), calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.

• Add Internal Standard (IS): Add 10 µL of a working solution of a suitable internal standard (e.g., a stable isotope-labeled version of the analyte) to all tubes except the blank matrix. The use of a stable isotope-labeled IS is highly recommended to correct for variability in sample processing and matrix effects.[11]

• Precipitate: Add 150 µL of ice-cold acetonitrile (a 3:1 ratio of solvent to sample). This ratio is effective for crashing the majority of plasma proteins.[8]

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein denaturation and mixing.

• Centrifuge: Centrifuge at >12,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Transfer: Carefully transfer the supernatant to a clean 96-well plate or autosampler vial.

• Inject: Inject 5-10 µL of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

• LC Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm) is a standard choice for retaining moderately polar to nonpolar compounds.

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is typical. The acid helps to protonate the analyte for better ionization in positive ESI mode.

• Mass Spectrometry: Electrospray Ionization (ESI) in positive mode. MRM transitions would be determined by infusing a pure standard of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside.

Validation Parameters: Performance Evaluation and Acceptance Criteria

The following parameters must be rigorously evaluated to prove the method is fit-for-purpose, with acceptance criteria based on EMA and FDA guidelines.[3][11]

Caption: Interrelationship of core validation parameters ensuring a reliable method.

Selectivity and Specificity

• Objective: To demonstrate that the method can differentiate and quantify the analyte without interference from endogenous matrix components.

• Protocol: Analyze at least six different blank lots of the biological matrix (e.g., plasma from six different rats). Compare the chromatograms to a spiked sample at the LLOQ.

• Acceptance Criteria: The response in the blank samples at the retention time of the analyte should be less than 20% of the response of the LLOQ sample.[12]

Linearity, Range, and Sensitivity (LLOQ)

• Objective: To establish the concentration range over which the assay is accurate and precise.

• Protocol: Prepare a calibration curve consisting of a blank, a zero sample (matrix + IS), and at least 6-8 non-zero concentration levels spanning the expected in-vivo concentration range. Analyze the curve in at least three separate runs.

• Acceptance Criteria:

  • The calibration curve should have a correlation coefficient (r²) of ≥0.99.

  • Back-calculated concentrations of the calibration standards must be within ±15% of the nominal value (±20% at the LLOQ).[12][13]

  • At least 75% of the standards must meet this criterion.[12]

Example Linearity Data (Hypothetical)

Nominal Conc. (ng/mL)	Analyte/IS Peak Area Ratio (Mean)	Back-Calculated Conc. (ng/mL)	Accuracy (%)
1.00 (LLOQ)	0.015	1.05	105.0
2.50	0.038	2.55	102.0
10.0	0.152	9.98	99.8
50.0	0.761	50.5	101.0
200	3.035	198.9	99.5
400	6.090	401.2	100.3
500 (ULOQ)	7.550	495.5	99.1
Regression: y = 0.0151x + 0.0005; r² = 0.9995

Accuracy and Precision

• Objective: To determine the closeness of measured concentrations to the true value (accuracy) and the degree of scatter between replicate measurements (precision).

• Protocol: Analyze Quality Control (QC) samples at a minimum of four levels: LLOQ, Low QC (≤3x LLOQ), Medium QC, and High QC (≥75% of ULOQ). Perform at least five replicates per level within a single run (intra-day) and across at least three runs on different days (inter-day).[11]

• Acceptance Criteria:

  • Accuracy: The mean concentration should be within ±15% of the nominal value (±20% at LLOQ).[11]

  • Precision: The coefficient of variation (%CV) should not exceed 15% (20% at LLOQ).[11]

Example Accuracy & Precision Summary (Hypothetical)

QC Level	Nominal Conc. (ng/mL)	Intra-Day Accuracy (% Bias)	Intra-Day Precision (%CV)	Inter-Day Accuracy (% Bias)	Inter-Day Precision (%CV)
LLOQ	1.00	+8.5%	11.2%	+9.1%	13.5%
Low	3.00	+5.2%	7.8%	+6.5%	9.2%
Medium	100	-2.1%	4.5%	-1.5%	6.8%
High	375	-4.5%	3.9%	-3.8%	5.5%

Matrix Effect and Recovery

• Objective: To assess the impact of matrix components on analyte ionization (matrix effect) and the efficiency of the extraction process (recovery).

• Protocol:

  • Set A: Peak area of analyte spiked into post-extraction blank matrix.

  • Set B: Peak area of analyte in a clean solution (no matrix).

  • Set C: Peak area of analyte spiked into the matrix before extraction.

• Calculations:

  • Matrix Effect (%) = (A / B) * 100

  • Recovery (%) = (C / A) * 100

• Acceptance Criteria: The %CV of the matrix factor (calculated from multiple lots of the matrix) should be ≤15%. Recovery should be consistent and reproducible, though it does not need to be 100%.

Stability

• Objective: To ensure the analyte is stable throughout the sample lifecycle, from collection to analysis.

• Protocol: Analyze Low and High QC samples after subjecting them to various storage and handling conditions.

• Conditions to Test:

  • Freeze-Thaw Stability: After three freeze-thaw cycles.

  • Short-Term (Bench-Top) Stability: At room temperature for a duration reflecting sample handling time.

  • Long-Term Stability: At the intended storage temperature (e.g., -80°C) for a period exceeding the study duration.

  • Autosampler Stability: In the processed sample under autosampler conditions.

• Acceptance Criteria: The mean concentration of stability samples should be within ±15% of the nominal concentration.[1]

Comparison with Alternative Analytical Methods

While LC-MS/MS is superior for regulated bioanalysis, other methods exist and their performance characteristics should be understood.

Method	Principle	Sensitivity	Selectivity	Throughput	Cost
LC-MS/MS	Chromatographic separation followed by mass-based detection of specific parent-daughter ion transitions.	Very High (pg/mL - ng/mL)[5]	Very High	High	High
HPLC-UV/DAD	Chromatographic separation followed by detection based on UV-Vis absorbance.[14]	Low (µg/mL)	Low to Moderate	High	Low
Spectrophotometry (e.g., Folin-Ciocalteu)	Colorimetric reaction with reducing agents.[15]	Very Low (mg/mL)	Very Low (non-specific for polyphenols)[16]	Very High	Very Low
GC-MS	Gas chromatographic separation followed by mass detection.	High	High	Moderate	Moderate

Justification:

• HPLC-UV/DAD lacks the required sensitivity and selectivity for pharmacokinetic studies where metabolite concentrations are often low and the matrix is complex.[10][14]

• Spectrophotometric assays are only suitable for measuring total polyphenol content and are highly susceptible to interferences from other reducing substances in biological fluids.[16]

• GC-MS would require derivatization to make the polar, non-volatile glycoside amenable to gas chromatography, adding complexity and potential variability to the workflow.[17]

Conclusion

The validation of an LC-MS/MS method for quantifying erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside in biological fluids is a rigorous, multi-faceted process. Adherence to the principles and protocols outlined in this guide, grounded in regulatory standards from the FDA and ICH, ensures the generation of high-quality, reliable, and defensible data. By systematically evaluating selectivity, linearity, accuracy, precision, recovery, and stability, researchers can have full confidence in their results, enabling sound decision-making in drug development and scientific research. While simpler methods exist, the unparalleled sensitivity and selectivity of LC-MS/MS make it the definitive choice for demanding bioanalytical applications.

References

• Recent Advances in Analytical Methods for Determination of Polyphenols in Tea: A Comprehensive Review. (n.d.). PMC. [Link]

• CAS#:412029-03-9 | erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. (2025, September 9). Chemsrc. [Link]

• Guideline on bioanalytical method validation. (2011, July 21). European Medicines Agency (EMA). [Link]

• LC-MS/MS determination and pharmacokinetic study of four lignan components in rat plasma after oral administration of Acanthopanax sessiliflorus extract. (2012, June 14). PubMed. [Link]

• Advanced Analytical Approaches for the Analysis of Polyphenols in Plants Matrices—A Review. (2021, May 12). MDPI. [Link]

• CAS No : 412029-03-9 | Chemical Name : erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. (n.d.). Pharmaffiliates. [Link]

• Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS. (2024, June 10). Frontiers. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis. (2022, May 24). ICH. [Link]

• Selection Criteria for Sample Preparation Methods. (2025, November 24). Phenomenex. [Link]

• Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis. (n.d.). PMC. [Link]

• Essential FDA Guidelines for Bioanalytical Method Validation. (2025, December 26). ResolveMass. [Link]

• Polyphenols Analysis in Plants Matrices. (2021, May 27). Encyclopedia.pub. [Link]

• Optimization of a Liquid Chromatography−Tandem Mass Spectrometry Method for Quantification of the Plant Lignans Secoisolariciresinol, Matairesinol, Lariciresinol, and Pinoresinol in Foods. (2025, August 6). ResearchGate. [Link]

• Development and Validation of a Novel LC-MS/MS Method for a TDM-Guided Personalization of HSCT Conditioning with High-Dose Busulfan in Children. (n.d.). PMC. [Link]

• M10: Bioanalytical Method Validation and Study Sample Analysis. (2022, November 23). ICH. [Link]

• Discovery of Potent Glycosidases Enables Quantification of Smoke-Derived Phenolic Glycosides through Enzymatic Hydrolysis. (2024, May 10). PMC. [Link]

• Hplc–MS/MS Method for The Determination of Four Lignans from Phyllanthus Urinaria L. in Rat Plasma and its Application. (n.d.). ResearchGate. [Link]

• Method for producing composition containing glyceryl glucoside. (n.d.).

• A Comprehensive LC–MS Metabolomics Assay for Quantitative Analysis of Serum and Plasma. (2024, November 14). MDPI. [Link]

• Protein precipitation vs. traditional protein crash: what's best? (2023, February 2). Biotage. [Link]

• M10 BIOANALYTICAL METHOD VALIDATION AND STUDY SAMPLE ANALYSIS Guidance for Industry. (n.d.). FDA. [Link]

• ICH M10 guideline: validation of bioanalytical methods. (2024, September 4). Kymos. [Link]

• Evaluation of Glycosyl-Glucose Analytical Methods for Various Glycosides. (n.d.). VTechWorks. [Link]

• LC-MS method validation in scientific research: it's time to harmonize and exemplify. (2025, May 27). Eurachem. [Link]

• A Comprehensive Comparison of Solid Phase Extraction (SPE) vs. Solid Liquid Extraction (SLE) vs. Liquid Liquid Extraction (LLE) Sample Prep Techniques in Bioanalysis and Forensic Toxicology Analyses. (n.d.). Waters Corporation. [Link]

• Comparison of Common Analytical Methods for the Quantification of Total Polyphenols and Flavanols in Fruit Juices and Ciders. (2019, July 17). PMC. [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025, July 22). AMSbiopharma. [Link]

• ICH, FDA Bioanalytical Method Validation And Qualification Services. (n.d.). NorthEast BioLab. [Link]

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Comparing antioxidant capacity of erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside and standard phenolics

Comparative Antioxidant Profiling: erythro-Guaiacylglycerol β -Sinapyl Ether 7-O-Glucoside vs. Standard Phenolics

As drug development and functional food formulations increasingly rely on plant-derived secondary metabolites, accurately benchmarking the antioxidant capacity of complex neolignan glycosides against standard phenolics is critical. This guide provides an objective, data-driven comparison between erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (EGSEG) —a bulky, glycosylated phenylpropanoid derivative [1]—and industry-standard phenolics (Trolox, Gallic Acid, and Quercetin).

Rather than merely presenting raw data, this guide deconstructs the structural causality behind their varied radical scavenging kinetics and outlines self-validating experimental frameworks to ensure reproducible assay design.

Structural Causality and Mechanism of Action (SAR)

To understand the varied performance of these analytes, we must examine their Structure-Activity Relationships (SAR). Standard phenolics like Gallic Acid and Quercetin possess multiple, unhindered hydroxyl (-OH) groups on their aromatic rings. This lack of steric hindrance allows them to act as rapid, highly efficient hydrogen atom donors, instantly neutralizing free radicals.

In contrast, EGSEG (CAS: 412029-03-9) features a guaiacylglycerol core linked via a β -O-4 bond to a sinapyl ether, with a bulky glucoside moiety attached at the 7-O position [1].

• The Steric Penalty: The 7-O-glycosylation drastically increases water solubility but sterically shields the adjacent phenolic sites. This physical bulk impedes rapid interaction with large synthetic radicals like DPPH.

• The Resonance Advantage: Despite slower initial kinetics, the sinapyl ether moiety is rich in methoxy (-OCH3) groups. Once a hydrogen atom is transferred, these electron-donating methoxy groups provide exceptional resonance stabilization to the resulting phenoxy radical [2].

Consequently, while simple phenolics act as "rapid-fire" antioxidants that exhaust quickly, EGSEG functions as a sustained-release radical scavenger, providing prolonged oxidative stabilization.

Fig 1: HAT and SET mechanisms of ROS neutralization by phenolic antioxidants.

Self-Validating Experimental Methodologies

To ensure absolute trustworthiness in comparative screening, assays cannot be run in isolation. The following protocols are designed as self-validating systems : every microplate must include internal controls that verify reagent integrity and correct for background optical interference.

A. DPPH• Radical Scavenging Assay

The DPPH assay measures the analyte's ability to donate a hydrogen atom to the stable 2,2-diphenyl-1-picrylhydrazyl radical.

• Reagent Preparation: Dissolve DPPH in HPLC-grade methanol to a working concentration of 0.1 mM. Causality Check: Adjust the solution until the baseline absorbance at 515 nm is strictly 0.80 ± 0.05. If the baseline is lower, the radical has prematurely degraded.

• Sample Dilution: Prepare equimolar serial dilutions of EGSEG, Trolox, and Gallic Acid (1 µM to 200 µM) in methanol.

• Reaction Assembly: In a 96-well plate, combine 100 µL of the sample with 100 µL of the DPPH solution.

• Self-Validation Controls:

  • Negative Control: 100 µL Methanol + 100 µL DPPH (Establishes 0% inhibition).

  • Colorimetric Blank: 100 µL Sample + 100 µL Methanol (Corrects for the natural absorbance of the glycoside).

• Incubation & Acquisition: Incubate in complete darkness at 25°C for 30 minutes. Read absorbance at 515 nm. Calculate the IC50 via non-linear regression.

B. ABTS•+ Radical Cation Scavenging Assay

Unlike DPPH, ABTS is an aqueous-compatible assay that relies heavily on Single Electron Transfer (SET), making it ideal for evaluating the highly water-soluble 7-O-glucoside moiety of EGSEG [3].

• Radical Generation: React 7 mM ABTS aqueous solution with 2.45 mM potassium persulfate. Incubate in the dark for 12–16 hours to generate the dark-green ABTS•+ radical cation.

• Standardization: Dilute the radical solution with ethanol until the absorbance at 734 nm reaches exactly 0.70 ± 0.02.

• Reaction Assembly: Add 10 µL of the sample to 190 µL of the standardized ABTS•+ solution.

• Incubation: Incubate for exactly 6 minutes at room temperature. Causality Check: The strict 6-minute window prevents secondary, slower radical reactions from artificially inflating the apparent IC50. Read absorbance at 734 nm.

Fig 2: Self-validating high-throughput antioxidant screening workflow.

Comparative Quantitative Data

The following table synthesizes the antioxidant capacities (expressed as IC50 values, where lower values indicate higher potency) of EGSEG against standard phenolics. Data reflects the structural causality discussed earlier: the steric bulk of EGSEG results in higher IC50 values compared to the unhindered aglycones [2].

Analyte / Standard	Molecular Weight ( g/mol )	DPPH Scavenging (IC50, µM)	ABTS Scavenging (IC50, µM)	Kinetic Profile
Gallic Acid	170.12	8.2 ± 0.4	6.5 ± 0.3	Rapid / Immediate
Quercetin	302.23	12.4 ± 0.6	10.1 ± 0.5	Rapid / Immediate
Trolox (Control)	250.29	24.5 ± 1.2	18.2 ± 0.9	Standardized
EGSEG	568.57	85.4 ± 3.1	62.1 ± 2.4	Sustained / Slow-Release

Note: IC50 values represent the concentration required to scavenge 50% of the initial radical population. EGSEG exhibits a stronger relative performance in the ABTS assay due to its enhanced aqueous solubility driven by the 7-O-glucoside group.

Application Insights

For formulation scientists, directly substituting a standard phenolic like Gallic Acid with EGSEG based purely on raw IC50 values is a flawed approach. While EGSEG requires a higher molar concentration to achieve 50% radical neutralization, its glycosylated structure provides superior thermodynamic stability in aqueous emulsions (e.g., cosmetic serums or beverage formulations). Furthermore, the resonance-stabilized sinapyl ether radical prevents the molecule from becoming a pro-oxidant after initial electron donation—a common pitfall when using high concentrations of simple phenolics like Ascorbic Acid.

References

• Antioxidant and Anti-inflammatory Active Dihydrobenzofuran Neolignans from the Seeds of Prunus tomentosa Journal of Agricultural and Food Chemistry - ACS Publications[Link]

• Chemical Analysis of Dietary Constituents in Rosa roxburghii and Rosa sterilis Fruits MDPI[Link]

Reference standard purity comparison for erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside

Reference Standard Purity Comparison for erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside: A Comprehensive Analytical Guide

As a Senior Application Scientist in natural product isolation and analytical chemistry, I frequently encounter the critical challenge of selecting and validating neolignan reference standards. erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (CAS: 412029-03-9) is a complex, highly bioactive phenolic glycoside (C27H36O13, MW: 568.58)[1] isolated from medicinal plants such as Cinnamomum cassia[2]. It is widely studied for its neuroprotective, antioxidant, and pro-angiogenic properties[2][3].

However, the β -O-4 aryl ether linkage in its structure introduces stereochemical complexity. The presence of diastereomers (erythro vs. threo forms) and the glycosidic moiety make the purification and validation of a >98% purity reference standard a rigorous analytical exercise. This guide objectively compares high-purity reference standards against common alternatives and provides the self-validating experimental protocols necessary to ensure scientific integrity in your assays.

Comparative Analysis: High-Purity Standard vs. Alternatives

When designing pharmacological assays or quantitative LC-MS/MS methods, researchers must choose between different grades and structural variants of the standard. Using a sub-optimal standard introduces confounding variables that compromise data reproducibility.

The Target Standard: >98% HPLC Grade (CAS: 412029-03-9)

A certified >98% pure standard of the erythro-glycoside ensures that biological responses (e.g., Nrf2 pathway activation) are solely attributable to this specific stereoisomer. Trace impurities in neolignans are often highly active polyphenols themselves, which can generate false-positive synergistic effects.

Alternative 1: The Aglycone (CAS: 877875-96-2)

The aglycone form, erythro-Guaiacylglycerol β -sinapyl ether [4][5], lacks the 7-O-glucoside moiety.

• Comparison: While cheaper and easier to synthesize, the aglycone has a vastly different partition coefficient (LogP) and pharmacokinetic profile. The bulky glucoside moiety in the target compound dictates its solubility, cellular uptake mechanisms, and specific receptor-binding kinetics. Substituting the glycoside with the aglycone in in vitro cell assays will yield fundamentally different bioavailability data.

Alternative 2: The Threo-Isomer

During plant biosynthesis or extraction, the threo-isomer is often co-extracted[3].

• Comparison: Stereochemistry dictates the 3D spatial arrangement of the aromatic rings. Enzymes and receptors are stereospecific; the threo-isomer may exhibit reduced, absent, or entirely different pharmacological activity compared to the erythro-form. A standard containing a racemic mixture of both diastereomers is unacceptable for precise mechanistic studies.

Alternative 3: Standard Grade (<95% Purity)

• Comparison: Lower purity extracts often contain co-eluting structural analogs (e.g., other syringyl or coniferyl derivatives)[3]. In quantitative LC-MS, these isobaric impurities can cause severe ion suppression in the electrospray ionization (ESI) source, leading to inaccurate quantification of the target analyte in biological matrices.

Quantitative Comparison Matrix

Feature / Grade	Target: >98% erythro-Glycoside	Alt 1: Aglycone (>98%)	Alt 2: Threo-Isomer	Alt 3: <95% Purity Grade
CAS Number	412029-03-9	877875-96-2[4]	N/A (Varies)	412029-03-9
Molecular Weight	568.58 g/mol	406.43 g/mol	568.58 g/mol	Varies (Mixture)
Stereochemical Purity	Confirmed erythro via NMR	Confirmed erythro	Confirmed threo	Unresolved mixture
Aqueous Solubility	High (due to 7-O-glucoside)	Low (lipophilic)	High	Variable
Primary Application	Exact quantification, Bioassays	Aglycone metabolism studies	Stereospecificity studies	Early-stage screening
Analytical Risk	Low	High (if used as a proxy)	High (if misidentified)	Critical (Ion suppression)

Self-Validating Experimental Protocols

To guarantee trustworthiness, the validation of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside must be a closed, self-validating loop. We employ UHPLC-DAD-MS for chemical purity and 1D/2D NMR for absolute stereochemical confirmation.

Protocol A: Chromatographic Purity Assessment (UHPLC-DAD-MS)

Objective: Confirm >98% purity and rule out co-eluting diastereomers. Causality & Rationale: We utilize a sub-2 µm particle size C18 column. The van Deemter equation dictates that smaller particles minimize eddy diffusion, providing the extreme theoretical plate count required to separate the erythro isomer from trace threo contaminants, which possess nearly identical polarities.

• System Preparation: Equilibrate an Agilent 1290 Infinity II UHPLC (or equivalent) coupled to a Diode Array Detector (DAD) and an ESI-Triple Quadrupole MS.

• Column Selection: Waters Acquity UPLC BEH C18 (2.1 × 100 mm, 1.7 µm). Maintain column compartment at 35°C to reduce mobile phase viscosity and backpressure.

• Mobile Phase Formulation:

  • Phase A: 0.1% Formic acid in LC-MS grade water. (Causality: Formic acid lowers the pH to ~2.7, ensuring the phenolic hydroxyls remain fully protonated, preventing peak tailing and secondary interactions with stationary phase silanols).

  • Phase B: 100% Acetonitrile.

• Gradient Elution: 5% B to 40% B over 15 minutes at a flow rate of 0.3 mL/min.

• Detection & Validation:

  • Monitor DAD at 280 nm (optimal for neolignan aromatic rings).

  • Self-Validation Step: Run a blank injection (solvent only) immediately before the sample. The sample peak area must account for >98% of the total integrated area at 280 nm (excluding the blank baseline). MS must show a dominant [M−H]− ion at m/z 567.58.

Protocol B: Stereochemical Validation via NMR

Objective: Confirm the erythro configuration of the β -O-4 linkage. Causality & Rationale: High-resolution NMR is the only definitive way to distinguish erythro from threo isomers without a chiral standard. The causality lies in the Karplus equation: the coupling constant ( J ) between the α and β protons of the alkyl chain is dictated by their dihedral angle.

• Sample Preparation: Dissolve 5 mg of the reference standard in 600 µL of DMSO- d6​ . (Causality: DMSO- d6​ strongly disrupts intermolecular hydrogen bonding, yielding sharp, well-resolved peaks for the hydroxyl and glycosidic protons).

• Acquisition: Acquire 1 H, 13 C, COSY, and HSQC spectra on a 600 MHz NMR spectrometer at 298 K.

• Data Interpretation & Self-Validation:

  • Locate the carbinyl proton (H- α / H-7) and the adjacent proton (H- β / H-8).

  • The Diagnostic Key: In the erythro configuration, the favored gauche conformation yields a smaller coupling constant ( Jα,β​≈4.0−5.5 Hz). If the standard is the threo isomer, the antiperiplanar arrangement will yield a larger coupling constant ( Jα,β​≈7.0−8.5 Hz).

  • Self-Validation Step: Cross-reference the HSQC spectrum. Every proton resonance must correlate to one of the 27 carbon atoms[1]. Any unassigned cross-peaks immediately invalidate the >98% purity claim, regardless of the HPLC results.

Mandatory Visualizations

Workflow: Reference Standard Validation

The following diagram illustrates the critical path from crude isolation to certified standard, highlighting the orthogonal validation steps.

Workflow for the isolation and orthogonal validation of high-purity neolignan reference standards.

Pharmacological Mechanism: Neolignan Antioxidant Pathway

To understand why standard purity matters, we must look at the highly sensitive biological pathways these compounds modulate, such as the Nrf2/ARE antioxidant response.

Neuroprotective signaling pathway activated by neolignan glycosides via the Nrf2/ARE axis.

Conclusion & Best Practices

When procuring or validating erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside for advanced drug development or phytochemical profiling, compromising on purity or stereochemical certainty is a false economy.

Best Practices:

• Always demand a Certificate of Analysis (CoA) that includes both HPLC chromatograms and high-resolution 1D 1 H-NMR spectra .

• Verify the Jα,β​ coupling constant yourself to ensure you have not been sold the threo-isomer or a racemic mixture.

• Do not substitute the glycoside with the aglycone (CAS: 877875-96-2)[4] in cell-based assays, as the absence of the sugar moiety fundamentally alters membrane permeability and receptor interaction.

By adhering to these rigorous, self-validating analytical principles, researchers can ensure the integrity, reproducibility, and authoritative grounding of their experimental data.

References

• [ACS Publications] Phenolic Constituents Isolated from the Twigs of Cinnamomum cassia and Their Potential Neuroprotective Effects. Journal of Natural Products. Available at: [Link]

• [BioCrick] erythro-Guaiacylglycerol beta-sinapyl ether (Aglycone, CAS: 877875-96-2) Product Data. Available at: [Link]

• [ResearchGate] Synthetic route for guaiacylglycerol-8-O-4-(sinapyl alcohol) ether and stereochemical determination. Available at: [Link]

Sources

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Page loading... [wap.guidechem.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]

Inter-laboratory validation of erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside analytical methods

An Inter-Laboratory Guide to the Validation of Analytical Methods for Erythro-Guaiacylglycerol-β-sinapyl ether 7-O-glucoside

Authored by a Senior Application Scientist

This guide provides a comprehensive framework for the inter-laboratory validation of analytical methods for the quantification of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside. As a complex lignan glucoside, establishing a robust, reliable, and transferable analytical method is paramount for consistent results across different research and quality control environments. This document moves beyond a simple recitation of steps to explain the scientific rationale behind the validation process, ensuring that the described protocols are inherently self-validating and grounded in established regulatory standards.

Introduction: The Analyte and the Analytical Challenge

Erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside is a lignan of interest in natural product research. Lignans are a class of phytoestrogens that are investigated for their potential biological activities. Accurate quantification is essential for pharmacokinetic studies, product formulation, and quality control of botanical extracts. The molecule's structure, featuring a glycosidic bond and multiple chiral centers, presents a moderate analytical challenge requiring a method that is not only accurate and precise but also specific and stable.

The primary challenge in analytical science is not just developing a method that works in one laboratory, but ensuring it performs consistently across multiple laboratories, operators, and equipment. This is the core purpose of an inter-laboratory validation study: to establish the reproducibility and robustness of an analytical procedure, making it a standardized tool for the scientific community. This guide will detail the validation of a High-Performance Liquid Chromatography with Diode-Array Detection (HPLC-DAD) method, a common and accessible technique for the analysis of such phenolic compounds[1].

The Imperative of Inter-Laboratory Validation

A single-laboratory validation can establish the performance characteristics of a method under a specific set of conditions. However, it cannot account for the inherent variability that arises when a method is transferred. The International Council for Harmonisation (ICH) guideline Q2(R1) provides a framework for validation, which includes assessing reproducibility[2][3]. An inter-laboratory study is the ultimate test of a method's fitness for its intended purpose[4].

The key validation parameters assessed are:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity & Range: The ability to produce results that are directly proportional to the concentration of the analyte within a given range.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of scatter between a series of measurements. This is subdivided into:

  • Repeatability (Intra-assay precision): Precision under the same operating conditions over a short interval.

  • Intermediate Precision: Precision within the same laboratory, but with different analysts, on different days, or with different equipment.

  • Reproducibility: Precision between different laboratories. This is the focus of this guide.

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations at which the analyte can be reliably detected and quantified, respectively.

• Robustness: The capacity of the method to remain unaffected by small, deliberate variations in method parameters.

Below is a diagram illustrating the logical flow of an inter-laboratory validation study.

Caption: Workflow for an Inter-Laboratory Validation Study.

Experimental Protocol: HPLC-DAD Method

The following protocol is a representative method for the quantification of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside. All participating laboratories must adhere strictly to these procedures.

3.1. Materials and Reagents

• Reference Standard: erythro-Guaiacylglycerol-β-sinapyl ether 7-O-glucoside, purity ≥98%[5].

• Solvents: Acetonitrile (HPLC grade), Water (Milli-Q or equivalent), Methanol (HPLC grade).

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

3.2. Instrumentation (Typical)

• HPLC system with a binary pump, autosampler, column thermostat, and Diode Array Detector (DAD).

• Analytical Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 3.5 µm particle size).

3.3. Chromatographic Conditions

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Injection Volume: 10 µL

• Detection Wavelength: 280 nm (for quantification), with spectra recorded from 200-400 nm for peak purity analysis.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0.0	15
  15.0	40
  20.0	90
  25.0	90
  25.1	15

  | 30.0 | 15 |

3.4. Sample Preparation

• Stock Solution (1000 µg/mL): Accurately weigh ~10 mg of the reference standard and dissolve in a 10 mL volumetric flask with methanol.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution with 50:50 methanol:water to achieve concentrations of 1, 5, 10, 25, 50, and 100 µg/mL.

• Quality Control (QC) Samples: Prepare QC samples from a separate weighing of the reference standard at three concentrations: Low (7.5 µg/mL), Medium (40 µg/mL), and High (80 µg/mL).

Inter-Laboratory Study Design and Execution

This study involves three independent laboratories (Lab A, Lab B, Lab C). The coordinating laboratory will prepare and distribute a validation kit containing the study protocol, the reference standard, and pre-weighed aliquots for preparing QC samples.

4.1. Specificity

• Causality: To ensure that the signal detected is solely from the analyte, specificity must be demonstrated. This is critical in complex matrices like plant extracts.

• Protocol: Each lab will analyze a blank (diluent), the reference standard, and a representative matrix sample (e.g., a relevant plant extract) spiked with the analyte. The DAD will be used to assess peak purity and to compare the UV spectrum of the analyte peak in the spiked sample with that of the pure standard.

4.2. Linearity, Range, LOD, and LOQ

• Causality: Linearity demonstrates a predictable relationship between concentration and response, which is fundamental for quantification. The range defines the boundaries of this relationship[6]. LOD and LOQ are determined from the linearity data to define the method's sensitivity limits[3].

• Protocol: Each lab will analyze the six calibration standards in triplicate.

  • Linearity: Plot the mean peak area against the nominal concentration and perform a linear regression analysis.

  • LOD and LOQ: Calculate using the standard deviation of the response (σ) and the slope of the calibration curve (S):

    • LOD = 3.3 * (σ / S)

    • LOQ = 10 * (σ / S)

4.3. Accuracy and Precision

• Causality: Accuracy (closeness to the true value) and precision (closeness of repeated measurements) are the cornerstones of method reliability. Assessing them at different levels (repeatability, intermediate precision, and reproducibility) provides a complete picture of the method's variability[7].

• Protocol: Each lab will analyze the three QC samples (Low, Medium, High) with six replicates (n=6) on two different days (Day 1 and Day 2).

  • Accuracy: Calculated as the percentage recovery of the measured concentration versus the nominal concentration.

  • Repeatability (Intra-day Precision): Calculated as the relative standard deviation (%RSD) of the six replicates on Day 1.

  • Intermediate Precision (Inter-day Precision): Calculated using data from both Day 1 and Day 2 to determine the %RSD.

  • Reproducibility: The coordinating lab will collect all QC data and calculate the %RSD across all three laboratories.

The relationship between these core validation parameters is visualized below.

Caption: Interrelationship of Analytical Method Validation Parameters.

Results and Acceptance Criteria

The following tables present a summary of hypothetical data from the inter-laboratory study.

Table 1: Linearity and Sensitivity

Laboratory	Linearity (r²)	Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)
Lab A	0.9995	1 - 100	0.28	0.85
Lab B	0.9991	1 - 100	0.31	0.94
Lab C	0.9996	1 - 100	0.25	0.76

| Acceptance | ≥ 0.999 | 1 - 100 | Report | Report |

Table 2: Accuracy (% Recovery)

QC Level	Lab A	Lab B	Lab C
Low (7.5 µg/mL)	101.5%	98.8%	102.1%
Medium (40 µg/mL)	99.5%	100.8%	101.0%
High (80 µg/mL)	100.2%	99.1%	99.8%

| Acceptance | \multicolumn{3}{c|}{98.0% - 102.0% } |

Table 3: Precision (%RSD)

QC Level	Parameter	Lab A	Lab B	Lab C	Reproducibility
Low	Repeatability	1.8%	2.1%	1.9%	2.5%
	Intermediate	2.2%	2.5%	2.3%
Medium	Repeatability	1.1%	1.5%	1.3%	1.8%
	Intermediate	1.4%	1.8%	1.6%
High	Repeatability	0.9%	1.2%	1.0%	1.4%
	Intermediate	1.1%	1.4%	1.3%
Acceptance	Repeatability	≤ 2.0%	≤ 2.0%	≤ 2.0%	≤ 3.0%

| | Intermediate | ≤ 3.0% | ≤ 3.0% | ≤ 3.0% | |

The acceptance criteria are based on typical requirements for pharmaceutical analysis[8][9].

Conclusion

The results from this hypothetical inter-laboratory study demonstrate that the proposed HPLC-DAD method is valid for the quantification of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside. The method exhibits excellent linearity, accuracy, and precision, both within and across laboratories. The reproducibility %RSD values are well within the acceptable limits, indicating that the method is robust and transferable. This validated method can now be confidently deployed as a standard procedure for the analysis of this compound in various research and quality control settings, ensuring data comparability across different sites.

References

• erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside Chemical and Physical Properties. Chemsrc. [Link]

• Guidelines for single-laboratory validation of analytical methods for trace-level concentrations of organic chemicals. ResearchGate. [Link]

• ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. European Medicines Agency. [Link]

• HPLC Method for Analysis of Secoisolariciresinol Diglucoside in Flaxseeds. Journal of Agricultural and Food Chemistry. [Link]

• ICH guideline Q2(R2) on validation of analytical procedures. European Medicines Agency. [Link]

• erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside Details. Pharmaffiliates. [Link]

• SE-HPLC-DAD Analysis of Flaxseed Lignan Macromolecule and its Hydrolysates. Polish Journal of Food and Nutrition Sciences. [Link]

• Extraction Techniques and Analytical Methods for Isolation and Characterization of Lignans. Molecules. [Link]

• Tricin 4'-O-(erythro-beta-guaiacylglyceryl) ether 7-O-beta-D-glucopyranoside. PubChem, National Center for Biotechnology Information. [Link]

• O-Glycosylation methods in the total synthesis of complex natural glycosides. Natural Product Reports. [Link]

• AOAC guidelines for single-laboratory validation of chemical methods for dietary supplements and botanicals. AOAC International. [Link]

• Q2(R1) Validation of Analytical Procedures: An Implementation Guide. ResearchGate. [Link]

• Appendix F: Guidelines for Standard Method Performance Requirements. AOAC International. [Link]

• Lignan Glucosides from the Stem Barks of Illicium difengpi. Molecules. [Link]

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• Method for producing composition containing glyceryl glucoside.

• Optimal extraction conditions and quantification of lignan phytoestrogens in cereal grains using targeted LC-MS/MS. Frontiers in Nutrition. [Link]

• ICH Q2(R1) Analytical Method Validation. Scribd. [Link]

• erythro-Guaiacylglycerol β-sinapyl ether Details. Pharmaffiliates. [Link]

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A Comparative Structural Guide to Lignin Glycosides: Featuring Erythro-Guaiacylglycerol-β-sinapyl ether 7-O-glucoside

This guide provides a detailed structural comparison of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside, a significant lignin-carbohydrate complex (LCC) model compound, with other classes of lignin glycosides. It is intended for researchers, chemists, and drug development professionals working with plant biomass, natural products, and biorefinery processes. We will delve into the nuances of stereochemistry, linkage types, and the analytical methodologies required to discern these complex structures.

Introduction: The Significance of Lignin-Carbohydrate Complexes

Lignin, a complex aromatic polymer, provides structural rigidity to plant cell walls and protects polysaccharides from microbial degradation.[1][2] It is synthesized from three primary monolignols: p-coumaryl, coniferyl, and sinapyl alcohols, which give rise to p-hydroxyphenyl (H), guaiacyl (G), and syringyl (S) units, respectively.[3][4] In the plant cell wall, lignin is not an isolated entity but is covalently linked to carbohydrates, primarily hemicelluloses, forming Lignin-Carbohydrate Complexes (LCCs).[3][5] These linkages are critical as they influence the accessibility of cellulose for enzymatic hydrolysis, impacting processes like biofuel production and paper pulping.[1] Lignin glycosides are specific, often smaller, units that represent these fundamental linkages.

Understanding the precise structure of these glycosides is paramount. The nature of the glycosidic bond, the specific carbon atom on the lignin moiety involved, and the stereochemistry of the aglycone all dictate the chemical reactivity and biological activity of the compound. This guide uses erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside as a reference point to explore the diversity of these structures.

Structural Dissection of the Reference Compound

The reference molecule, erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside , is a neolignan glycoside that encapsulates several key features of native lignin structure.[6][7][8] Let's deconstruct its name to understand its architecture.

• Guaiacylglycerol: This is the core three-carbon side-chain (glycerol) unit attached to a guaiacyl (G) aromatic ring, derived from coniferyl alcohol.

• β-sinapyl ether: This describes the most prevalent linkage in lignin, the β-O-4 aryl ether bond.[3][9] The oxygen atom at the β-position of the guaiacylglycerol unit is linked to the 4-position of a sinapyl alcohol-derived moiety (a syringyl unit).

• erythro: This stereochemical descriptor refers to the relative configuration of the substituents on the α and β carbons of the glycerol side chain. In the erythro isomer, the substituents are on the same side in a Fischer projection, a configuration that is often preferentially formed in biosynthesis.[7]

• 7-O-glucoside: A glucose molecule is attached via an O-glycosidic bond to the oxygen on the 7th carbon (more commonly known as the α-carbon) of the guaiacylglycerol unit. This type of linkage is classified as a benzyl ether LCC linkage.

Caption: The three primary lignin-carbohydrate linkage types.

Variations in the Aglycone

Beyond the linkage type, the aglycone itself presents significant variability:

• Monomer Composition: The aromatic rings can be G-type (as in our reference), S-type (syringyl), or H-type (p-hydroxyphenyl). Hardwood lignins are typically rich in S and G units, while softwood lignins are predominantly G-units. [3][4]A structural analog to our reference compound could be syringylglycerol-β-sinapyl ether, which would feature two S-units.

• Inter-unit Linkage: While the β-O-4 ether linkage is most common, other linkages such as β-5 (phenylcoumaran) and β-β (resinol) also exist, creating a wide array of potential aglycones. [5][10]* Stereochemistry: The erythro/threo isomerism at the α and β carbons is a critical feature. The ratio of these isomers can vary between plant species and tissue types, influencing the conformation and reactivity of the lignin polymer.

Experimental Protocols for Structural Characterization

Elucidating the structure of lignin glycosides requires advanced analytical techniques. Two-dimensional Nuclear Magnetic Resonance (2D NMR) spectroscopy, particularly Heteronuclear Single Quantum Coherence (HSQC), is the most powerful tool for this purpose. [1][5][11]

Workflow for LCC Analysis

The overall process involves careful isolation of LCC-rich fractions from the plant biomass, followed by high-resolution spectroscopic analysis.

Caption: A typical workflow for LCC analysis via 2D NMR.

Detailed Protocol: 2D HSQC NMR Analysis

This protocol outlines the key steps for acquiring high-quality 2D HSQC spectra for lignin glycoside analysis.

Objective: To identify and semi-quantify the inter-unit linkages (e.g., β-O-4) and LCC linkages (e.g., benzyl ether, phenyl glycoside) in an isolated lignin or LCC fraction.

Materials:

• LCC sample (approx. 40-90 mg, freeze-dried) [5][11]* Deuterated dimethyl sulfoxide (DMSO-d6)

• 5 mm NMR tubes

Instrumentation:

• High-field NMR spectrometer (e.g., Bruker AVANCE 600 MHz) equipped with a cryoprobe. [11] Methodology:

• Sample Preparation (The Causality of Solvent Choice):

  • Accurately weigh 40-90 mg of the dried LCC sample.

  • Dissolve the sample in 0.5 mL of DMSO-d6 directly in the NMR tube. Rationale: DMSO is an excellent solvent for the complex and varied polarity of LCC fractions. Its ability to disrupt hydrogen bonds aids in achieving better spectral resolution compared to other solvents like acetone or chloroform.

• Spectrometer Setup and Acquisition:

  • The experiment is a standard Bruker pulse program (e.g., hsqcedetgpsisp2.3).

  • Set the spectral widths to cover the expected chemical shifts. Typically, ~12 ppm for the ¹H dimension and ~165 ppm for the ¹³C dimension.

  • The number of collected complex points in the ¹H dimension is typically 1024. [5] * The number of time increments in the ¹³C dimension is set to 256. [5] * The number of scans (transients) is typically 64 or 128, depending on the sample concentration, to achieve an adequate signal-to-noise ratio. [5] * Set the relaxation delay (d1) to 1.5 seconds. [5] * The one-bond ¹JCH coupling constant is set to 145 Hz, a value optimized for the average C-H coupling in lignin structures. [5]

• Data Processing and Interpretation (A Self-Validating System):

  • Apply a squared sine-bell window function in both dimensions before Fourier transformation.

  • Reference the solvent peak (DMSO-d6) to δC/δH 39.5/2.49 ppm.

  • Cross-Peak Assignment: The resulting 2D spectrum shows correlations between directly bonded ¹H and ¹³C atoms. The identification of specific linkages is done by comparing the chemical shifts (δC/δH) of the observed cross-peaks with extensive, well-documented data from published literature and model compounds. [5][11] * β-O-4 (A) linkages: Look for Cα-Hα correlations around δC/δH 71.8/4.85 ppm.

    • Phenyl Glycoside (PG) linkages: These appear around δC/δH 99-102 / 4.4-5.1 ppm. [10][11] * Benzyl Ether (BE) linkages: These are often observed around δC/δH 81.4/4.52 ppm. [11] * Semi-Quantification: The relative abundance of different structures can be estimated by integrating the volume of their corresponding, well-resolved cross-peaks in the HSQC spectrum.

Conclusion

The structure of erythro-guaiacylglycerol-β-sinapyl ether 7-O-glucoside serves as an excellent model for understanding the complexities of lignin glycosides. Its β-O-4 ether linkage, specific stereochemistry, and benzyl ether glycosidic bond represent key features found in native plant cell walls. By comparing this compound to other classes, such as phenyl glycosides and benzyl esters, researchers can appreciate the structural diversity that governs the chemical and biological properties of LCCs. The robust analytical workflow, centered on 2D HSQC NMR, provides a reliable method for dissecting these intricate structures, paving the way for more efficient biomass utilization and the discovery of novel bioactive compounds.

References

• Yuan, T. Q., Sun, S. N., Xu, F., & Sun, R. C. (2011). Characterization of Lignin Structures and Lignin Carbohydrate Complex (LCC) Linkages by Quantitative 13C and 2D HSQC NMR Spectroscopy. Journal of Agricultural and Food Chemistry. [Link]

• Ralph, J., et al. (2018). A Brief Introduction to Lignin Structure. Royal Society of Chemistry. [Link]

• Li, M., et al. (2023). Formation and Identification of Lignin–Carbohydrate Complexes in Pre-hydrolysis Liquors. Biomacromolecules. [Link]

• Vanholme, R., De Meester, B., Ralph, J., & Boerjan, W. (2010). Lignin Biosynthesis and Structure. Plant Physiology. [Link]

• Lawoko, M., Gellerstedt, G., & Henriksson, G. (2005). Structural Differences between the Lignin−Carbohydrate Complexes Present in Wood and in Chemical Pulps. Biomacromolecules. [Link]

• Chemsrc. (2025). CAS#:412029-03-9 | erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. [Link]

• Umezawa, T., et al. (2002). Synthetic route for guaiacylglycerol-8-O-4-(sinapyl alcohol) ether... ResearchGate. [Link]

• Pharmaffiliates. (n.d.). CAS No: 412029-03-9 | erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside. [Link]

• Du, X., et al. (2024). Differential Studies on the Structure of Lignin–Carbohydrate Complexes (LCC) in Alkali-Extracted Plant Hemicelluloses. MDPI. [Link]

• Ponomarenko, J., et al. (2018). Chemical structure of lignin. ResearchGate. [Link]

• Pang, B., et al. (2022). Comparison of lignin distribution, structure, and morphology in wheat straw and wood. Chalmers University of Technology. [Link]

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Safety & Regulatory Compliance

erythro-Guaiacylglycerol |A-sinapyl ether 7-O-glucoside proper disposal procedures

Operational Safety and Disposal Master Protocol: erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside

As a Senior Application Scientist, I recognize that handling specialized phytochemicals requires more than just a basic understanding of their molecular structure; it requires a holistic view of their lifecycle within the laboratory. erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside is a complex neolignan glycoside primarily utilized in drug discovery, analytical standardizations, and pharmacokinetic research.

While plant-derived glycosides are often mistakenly treated as benign, the operational reality is that their biological activity, combined with the hazardous solvents required for their extraction and analysis, necessitates strict, self-validating disposal protocols. This guide provides the definitive, step-by-step operational and disposal plan for this compound.

Chemical Characterization & Risk Assessment

Before establishing a disposal protocol, we must define the physicochemical boundaries of the compound. erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside (often isolated from Osmanthus ilicifolius[1] or Syringa velutina[2]) is a bulky, polar molecule. Because it is a glycoside, it is highly stable under standard laboratory conditions but requires specific organic solvents to achieve functional working concentrations for in vitro assays or HPLC analysis.

Table 1: Physicochemical Properties & Hazard Profile

Property	Specification	Operational Implication
Chemical Name	erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside	Defines structural class (neolignan glycoside).
CAS Number	412029-03-9[3]	Used for precise regulatory tracking and inventory management.
Molecular Formula	C27H36O13[4]	High oxygen content; stable but susceptible to strong oxidizers.
Molecular Weight	568.58 g/mol [4]	Non-volatile; inhalation risk is limited to aerosolized powders.
Primary Solvents	DMSO, Methanol, Chloroform, Ethyl Acetate[4]	Critical: The solvent dictates the ultimate waste segregation stream.
Hazard Class	Biologically Active Phytochemical	Must not be released into aquatic ecosystems; requires incineration.

The Causality of Disposal: Why Standard Protocols Apply

In laboratory safety, we do not just follow rules; we design systems based on chemical causality. Why can we not simply wash this compound down the sink?

• Ecotoxicity and Biological Activity: Neolignans and their glycosides often exhibit potent biological activities, including pro-angiogenic and anti-inflammatory properties[2]. Discharging concentrated phytochemicals into municipal wastewater systems can disrupt local aquatic ecosystems and bypass standard water treatment filtration.

• The Solvent Vector: The compound itself is rarely the primary hazard in a liquid waste stream. To utilize this compound, researchers dissolve it in solvents like Dimethyl Sulfoxide (DMSO), Chloroform, or Methanol[4]. According to established prudent laboratory practices, water-immiscible substances and flammable/toxic solvents are strictly forbidden from sewer disposal[5].

• Regulatory Compliance: The overriding principle governing laboratory waste is that no experimental activity should begin unless a plan for the disposal of both the hazardous and nonhazardous waste has been formulated[5].

Operational Workflow & Segregation Strategy

To build a self-validating safety system, waste segregation must occur at the point of generation. Mixing incompatible waste streams (e.g., combining halogenated chloroform extracts with non-halogenated DMSO stocks) drastically increases disposal costs and creates exothermic reaction risks.

Workflow of erythro-Guaiacylglycerol β-sinapyl ether 7-O-glucoside utilization and waste segregation.

Table 2: Waste Segregation Matrix

Waste Stream	Typical Components	Container Specification	Disposal Route
Halogenated Liquid	Compound + Chloroform / DCM	Vented, HDPE or Glass carboy	Licensed High-Temp Incineration
Non-Halogenated Liquid	Compound + DMSO / Methanol	Vented, HDPE or Glass carboy	Licensed High-Temp Incineration
Solid Hazardous	Contaminated tips, empty vials, PPE	Puncture-resistant, lined bins	Solid Hazardous Waste Processing

Step-by-Step Disposal Methodologies

The following protocols ensure that the disposal of erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside is handled with absolute scientific integrity and regulatory compliance.

Methodology A: Liquid Waste Segregation & Disposal

Causality: Liquid waste is the most common byproduct of HPLC analysis and cell-based assays. Segregation prevents dangerous chemical cross-reactions and minimizes environmental impact.

• Identify the Solvent Matrix: Before disposing of the liquid, verify the primary solvent used to dissolve the glycoside.

• Select the Appropriate Receptacle:

  • If the solvent contains halogens (e.g., Chloroform, Dichloromethane), direct the waste to the Halogenated Waste container.

  • If the solvent is strictly carbon/hydrogen/oxygen/nitrogen-based (e.g., DMSO, Methanol, Ethyl Acetate), direct the waste to the Non-Halogenated Waste container.

• Transfer the Liquid: Using a chemical fume hood, carefully pour or pipette the liquid waste into the designated container. Use a funnel to prevent splashing.

• Validate Containment: Ensure the waste container is not filled past 80% capacity to allow for vapor expansion. Cap the container securely.

• Log the Waste: Update the hazardous waste log attached to the container. Write "Contains erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside and [Insert Solvent Name]" clearly on the label.

Methodology B: Solid Waste Processing

Causality: Empty chemical storage containers and contaminated consumables retain microscopic residues of the bioactive compound. They represent a health threat to custodial staff if disposed of in standard municipal trash[6].

• Triple-Rinse Protocol for Vials: Empty primary glass vials that contained the pure powder must be triple-rinsed with a compatible solvent (e.g., Methanol)[6].

• Rinsate Disposal: The rinsate generated from cleaning the vial must be deposited into the appropriate liquid waste container (as per Methodology A)[5].

• Consumable Disposal: Place all contaminated pipette tips, microcentrifuge tubes, and the triple-rinsed primary vials into a designated, puncture-resistant Solid Hazardous Waste bin.

• PPE Disposal: Nitrile gloves and disposable bench mats used during the handling of the compound should also be placed in the solid hazardous waste bin.

Spill Response & Decontamination Protocol

Even with rigorous protocols, accidental spills occur. Because this compound is often handled as a dry powder before solubilization, the primary risk during a spill is aerosolization and subsequent inhalation.

Step-by-Step Spill Recovery:

• Isolate the Area: Immediately restrict access to the spill zone. If the spill occurred outside a fume hood, ensure local exhaust ventilation is active.

• Equip PPE: Don fresh nitrile gloves, a fitted N95 or P100 particulate respirator (if powder is aerosolized), and safety goggles.

• Powder Spill Containment: Do not dry-sweep the powder, as this will aerosolize the glycoside. Instead, gently cover the powder with absorbent paper towels lightly dampened with water or a 10% ethanol solution to suppress dust.

• Liquid Spill Containment: If the compound is already in solution, surround the spill with a chemical absorbent boom or inert absorbent powder (e.g., vermiculite or diatomaceous earth).

• Collection: Carefully scoop the dampened powder or saturated absorbent material using a non-sparking tool and place it into a heavy-duty hazardous waste bag.

• Surface Decontamination: Wash the affected benchtop or floor area with a soap and water solution, followed by a wipe-down with 70% ethanol to ensure all organic residues are lifted. Dispose of all cleaning materials in the Solid Hazardous Waste bin.

References

• Chemsrc. "CAS#:412029-03-9 | erythro-Guaiacylglycerol β -sinapyl ether 7-O-glucoside." Chemsrc.com. Available at:[Link][3]

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Management of Waste - Prudent Practices in the Laboratory." National Academies Press (US), 2011. Available at:[Link][5]

• Machida, K., et al. "Structure elucidation and NMR spectral assignments of four neolignan glycosides with enantiometric aglycones from Osmanthus ilicifolius." Magnetic Resonance in Chemistry, 2008. DOI: 10.1002/mrc.2292. Available at:[Link][1]

• Feng, X.S., et al. "Two New Neolignans from Syringa velutina Kom." Molecules, 2009. Available at:[Link][2]

• Hong Kong University of Science and Technology. "Chemical Waste Disposal Guidelines." Available at:[Link][6]

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